rac-Lipoic Acid Impurity 1 (S-Oxide)

Core Science & Biosynthesis

The Chemical Architecture and Analytical Profiling of rac-Lipoic Acid Impurity 1 (S-Oxide)

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

Alpha-Lipoic Acid (ALA, or Thioctic Acid) is a highly potent organosulfur antioxidant and an essential coenzyme in aerobic metabolism. However, the inherent reactivity of its 1,2-dithiolane ring makes it highly susceptible to oxidative degradation during synthesis, formulation, and storage. The primary degradation products are regiomeric S-oxides (thiosulfinates). This whitepaper provides an in-depth mechanistic and analytical examination of rac-Lipoic Acid Impurity 1 (S-Oxide) , detailing its structural identity, formation kinetics, and the self-validating chromatographic protocols required for its stringent quantification in pharmacopeial compliance.

Structural and Chemical Identity

The oxidation of the 1,2-dithiolane ring in lipoic acid can occur at either of the two sulfur atoms, yielding two distinct regiomers: Impurity 1 and Impurity 2.

In the standard numbering of the 1,2-dithiolane ring, S1 is adjacent to the C5 methylene group, while S2 is adjacent to the C3 chiral center (which bears the pentanoic acid side chain). rac-Lipoic Acid Impurity 1 is specifically the 2-oxido derivative, meaning the oxidation occurs at the sulfur atom directly adjacent to the chiral center. This regiochemistry significantly alters the molecule's polarity and steric profile compared to the parent API [1].

Table 1: Comparative Chemical Properties of Lipoic Acid S-Oxides

Property	rac-Lipoic Acid Impurity 1	rac-Lipoic Acid Impurity 2
IUPAC Name	5-(2-Oxido-1,2-dithiolan-3-yl)pentanoic acid	5-(1-Oxido-1,2-dithiolan-3-yl)pentanoic acid
CAS Number	108015-78-7	6992-30-9
Oxidation Site	S2 (Adjacent to C3 chiral center)	S1 (Adjacent to C5 methylene)
Molecular Formula	C8H14O3S2	C8H14O3S2
Molecular Weight	222.33 g/mol	222.33 g/mol
Functional Group	Thiosulfinate	Thiosulfinate

Mechanistic Pathways of Formation

Understanding the causality behind the formation of Impurity 1 is critical for optimizing API shelf-life. The oxidation of α-lipoic acid is driven by reactive oxygen species (ROS), ambient oxygen, or anodic oxidation during manufacturing.

Electrochemical studies demonstrate that the oxidation of the dithiolane ring follows an Eq​Ci​ mechanism (a quasi-reversible electron transfer followed by an irreversible chemical reaction). The initial step is a one-electron, diffusion-controlled oxidation that forms an unstable cation radical. This radical rapidly undergoes an irreversible homogeneous reaction with water or oxygen to form the non-electroactive thiosulfinate (S-oxide) [2].

Because the S2 atom is adjacent to the bulky pentanoic acid chain, steric hindrance and electronic induction from the chiral center dictate the regioselective ratio between Impurity 1 (2-oxide) and Impurity 2 (1-oxide) during auto-oxidation.

Caption: Mechanistic divergence in the oxidation of Alpha-Lipoic Acid yielding regiomeric S-oxides.

Analytical Workflows: Self-Validating Protocols

To accurately quantify Impurity 1 without inducing artifactual ex vivo oxidation during sample preparation, the analytical workflow must be a self-validating system. The introduction of the highly polar S=O bond in Impurity 1 drastically reduces its retention time in reversed-phase chromatography compared to the lipophilic parent molecule.

Step-by-Step Methodology: HPLC-UV/ECD Quantification

• Step 1: Inert Sample Preparation (Causality: Preventing Auto-oxidation)

  • Action: Dissolve the API in a degassed mixture of acetonitrile and phosphate buffer (pH 3.0).

  • Scientific Rationale: Lipoic acid is prone to rapid oxidation and polymerization in neutral/alkaline aqueous environments. A low pH (3.0) and the removal of dissolved oxygen via sonication/sparging stabilize the dithiolane ring, ensuring that the detected Impurity 1 reflects the actual batch quality, not preparation artifacts [3].

• Step 2: Chromatographic Separation

  • Action: Utilize a C18 reversed-phase column (e.g., 150 × 4.6 mm, 5 μm) maintained at 25 °C.

  • Mobile Phase: Isocratic elution using Mobile Phase A (0.027 M NaH2​PO4​ , pH 3.0) and Mobile Phase B (Acetonitrile:Methanol, 12:51 v/v) at a 37:63 ratio[3].

  • Scientific Rationale: The polar thiosulfinate group of Impurity 1 interacts strongly with the aqueous phase, causing it to elute significantly earlier than the non-polar parent ALA.

• Step 3: Dual-Mode Detection

  • Action: Monitor the eluent using UV detection at 215 nm or Electrochemical Detection (ECD).

  • Scientific Rationale: While UV at 215 nm is the pharmacopeial standard, ECD provides superior sensitivity for redox-active dithiolanes by exploiting the unique redox potential of the S-oxide/lipoic acid couple (~ -0.50 mV) [4].

• Step 4: System Suitability Validation (Trustworthiness)

  • Action: Prior to sample injection, run the European Pharmacopoeia (EP) "Thioctic acid for system suitability" reference standard.

  • Scientific Rationale: This validates the system. The run is only valid if the resolution factor ( Rs​ ) between Impurity 1 and Impurity 2 is ≥1.5 , proving the column can successfully differentiate the S1 and S2 regiomers.

Caption: Self-validating HPLC workflow designed to prevent artifactual oxidation and ensure baseline resolution.

Pharmacopeial & Drug Development Context

In drug development, the control of rac-Lipoic Acid Impurity 1 is mandated by monographs such as the European Pharmacopoeia (EP) and United States Pharmacopeia (USP). Because thiosulfinates can act as both biological oxidants and reductants, elevated levels of Impurity 1 in a formulated drug product can unpredictably alter the pharmacokinetic profile and reduce the therapeutic efficacy of the antioxidant treatment [5]. Furthermore, the presence of S-oxides often precedes the formation of higher-order lipoic acid polymers, which can compromise the dissolution rate and bioavailability of oral solid dosage forms.

References

• International Journal of Electrochemical Science. "Anodic Oxidation of α-Lipoic Acid on Carbon Electrodes in Acetic Acid – Acetonitrile Solutions". 2019. Available at:[Link]

• ACS Publications. "Diffusion Kinetics-Based Loading of Lipoic Acid into Cyclodextrin Metal–Organic Frameworks via a Solvent-Free Method and Mechanism of Stability Enhancement". 2023. Available at:[Link]

• ResearchGate. "Oxidation products of α-lipoic acid". Available at:[Link]

• ResearchGate. "Enantioselective Pharmacokinetics of α-Lipoic Acid in Rats". Available at:[Link]

An In-depth Technical Guide to the Synthesis and Characterization of rac-Lipoic Acid Impurity 1 (S-Oxide)

Abstract

This technical guide provides a comprehensive overview of the synthesis and detailed characterization of rac-Lipoic Acid Impurity 1, also known as the S-Oxide of lipoic acid. This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of this specific impurity. The guide delves into the synthetic pathways, purification strategies, and a multi-faceted analytical approach for unambiguous structural elucidation and purity assessment. The methodologies are presented with an emphasis on the underlying scientific principles, ensuring both practical applicability and a robust theoretical foundation.

Introduction: The Significance of Lipoic Acid and Its Impurities

Alpha-lipoic acid (ALA), also known as thioctic acid, is a naturally occurring organosulfur compound that plays a crucial role as a cofactor in vital mitochondrial multienzyme complexes involved in energy and amino acid metabolism.[1] Beyond its physiological functions, ALA has garnered significant interest for its potent antioxidant properties, both in its oxidized (disulfide) and reduced (dithiol) forms. This has led to its widespread use in dietary supplements and as a therapeutic agent for various conditions.[2]

The synthesis and purification of lipoic acid can, however, lead to the formation of related impurities. One such critical impurity is the S-Oxide of lipoic acid, a mono-oxidation product.[3] The presence of this and other impurities can impact the efficacy and safety profile of lipoic acid-containing products. Therefore, the ability to synthesize, isolate, and definitively characterize these impurities is paramount for quality control, regulatory compliance, and a deeper understanding of the degradation pathways of lipoic acid.

This guide focuses specifically on the racemic form of Lipoic Acid Impurity 1 (S-Oxide), providing a detailed roadmap for its preparation and comprehensive characterization.

Synthesis of rac-Lipoic Acid Impurity 1 (S-Oxide)

The synthesis of the S-Oxide of lipoic acid involves the controlled oxidation of the thioether sulfur atom within the 1,2-dithiolane ring.[3] A common and effective method utilizes a peroxide-based oxidizing agent.

Synthetic Rationale and Mechanism

The choice of oxidant is critical to achieve mono-oxidation without leading to over-oxidation to the sulfone or cleavage of the disulfide bond. Hydrogen peroxide in an appropriate solvent system offers a balance of reactivity and selectivity. The reaction proceeds via a nucleophilic attack of one of the sulfur atoms of the lipoic acid on the peroxide oxygen, leading to the formation of the sulfoxide and water.

Caption: Synthetic pathway for rac-Lipoic Acid Impurity 1 (S-Oxide).

Experimental Protocol: Controlled Oxidation

Materials:

• rac-α-Lipoic Acid

• Hydrogen Peroxide (30% w/w aqueous solution)

• Acetone, ACS grade

• Water, deionized

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

Procedure:

• Dissolve rac-α-lipoic acid in a mixture of acetone and water.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add a stoichiometric amount of 30% hydrogen peroxide dropwise while maintaining the temperature.

• Allow the reaction to stir at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, quench the reaction by adding a reducing agent (e.g., sodium sulfite solution) until a negative peroxide test is obtained.

• Remove the acetone under reduced pressure.

• Extract the aqueous residue with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude product.

Purification Strategies

The crude product will likely contain unreacted starting material and potentially over-oxidized byproducts. Chromatographic techniques are essential for isolating the desired S-Oxide.

Column Chromatography

Flash column chromatography using silica gel is an effective method for purification. A gradient elution system, typically starting with a non-polar solvent and gradually increasing the polarity, is employed.

Protocol:

• Stationary Phase: Silica gel (230-400 mesh)

• Mobile Phase: A gradient of ethyl acetate in hexanes.

• The fractions are collected and analyzed by TLC to identify and combine those containing the pure S-Oxide.

Comprehensive Characterization

Unambiguous identification of the synthesized compound is achieved through a combination of spectroscopic and chromatographic techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone for assessing the purity of the synthesized S-Oxide and for distinguishing it from the parent lipoic acid. A reversed-phase method is typically employed.[4]

Table 1: Representative HPLC Method Parameters

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: 0.1% Phosphoric acid in WaterB: Acetonitrile
Gradient	Time (min)
0
20
25
25.1
30
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 220 nm and 333 nm[5]

The introduction of the oxygen atom increases the polarity of the molecule, resulting in a shorter retention time for the S-Oxide compared to lipoic acid under reversed-phase conditions.

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight of the synthesized compound, confirming the addition of an oxygen atom. Electrospray ionization (ESI) is a suitable technique.[6]

Expected Results:

• Lipoic Acid (C₈H₁₄O₂S₂): Molecular Weight = 206.33 g/mol . Expected [M+H]⁺ = 207.05.

• Lipoic Acid S-Oxide (C₈H₁₄O₃S₂): Molecular Weight = 222.33 g/mol . Expected [M+H]⁺ = 223.05.

The observed mass-to-charge ratio corresponding to the protonated molecule of the S-Oxide confirms the successful oxidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of the S-Oxide, providing detailed information about the chemical environment of each proton and carbon atom.[7][8]

Key Diagnostic Features:

• ¹H NMR: The protons adjacent to the sulfoxide group will experience a significant downfield shift compared to their counterparts in lipoic acid due to the deshielding effect of the electronegative oxygen atom. The characteristic multiplet of the proton at the C6 position is particularly informative.[9]

• ¹³C NMR: Similarly, the carbon atoms bonded to or near the sulfoxide group will exhibit downfield shifts. Oxidation of dihydrolipoic acid, a related compound, shows substantial deshielding of the carbons nearest to the site of oxidation.[7]

Table 2: Predicted ¹H and ¹³C NMR Chemical Shift Changes upon Oxidation

Atom	Lipoic Acid (Approx. δ)	Lipoic Acid S-Oxide (Expected Shift)	Rationale
Protons on C6	~3.1-3.2 ppm	Downfield Shift	Deshielding by sulfoxide
Protons on C8	~2.4 & ~1.9 ppm	Downfield Shift	Deshielding by sulfoxide
Carbon C6	~56 ppm	Downfield Shift	Deshielding by sulfoxide
Carbon C8	~38 ppm	Downfield Shift	Deshielding by sulfoxide

Actual chemical shifts may vary depending on the solvent and instrument.

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the presence of the sulfoxide functional group. A characteristic strong absorption band for the S=O stretch is expected in the region of 1030-1070 cm⁻¹.[10]

Caption: Workflow for purification and characterization.

Conclusion

This technical guide has outlined a robust and reliable methodology for the synthesis and comprehensive characterization of rac-Lipoic Acid Impurity 1 (S-Oxide). The provided protocols for synthesis, purification, and analysis are grounded in established chemical principles and analytical techniques. By following this guide, researchers and drug development professionals can confidently prepare and unequivocally identify this critical impurity, which is essential for maintaining the quality and safety of lipoic acid-based products. The multi-pronged characterization approach, integrating HPLC, MS, NMR, and IR, provides a self-validating system for structural confirmation and purity assessment.

References

• 2D NMR of the metabolic antioxidant dihydrolipoic acid and its derivatives - PubMed. (n.d.). Retrieved from [Link]

• Preparation and separation of S-oxides of alpha-lipoic acid - PubMed. (n.d.). Retrieved from [Link]

• bmse000542 Alpha-lipoic Acid at BMRB. (n.d.). Retrieved from [Link]

• (PDF) Oxidation of α-lipoic acid - ResearchGate. (n.d.). Retrieved from [Link]

• α-Lipoic acid chemistry: the past 70 years - RSC Publishing. (2023, December 13). Retrieved from [Link]

• Lipoic Acid | Linus Pauling Institute | Oregon State University. (n.d.). Retrieved from [Link]

• HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY METHOD FOR DETERMINATION OF LIPOIC ACID IN THE FORM OF 2-S-PYRIDINIUM DERIVATIVE | Technology Networks. (2014, August 26). Retrieved from [Link]

• Lipoic acid - Wikipedia. (n.d.). Retrieved from [Link]

• STUDIES ON THE OXIDATION PRODUCTS OF LIPOIC ACID - J-Stage. (n.d.). Retrieved from [Link]

• Chemical and biochemical properties of natural occurring novel antioxidant, lipoic acid. (n.d.). Retrieved from [Link]

• Separation of alpha-Lipoic acid on Newcrom R1 HPLC column - SIELC Technologies. (2018, February 20). Retrieved from [Link]

• A Simplified Method for Simultaneous Determination of α-Lipoic Acid and Low-Molecular-Mass Thiols in Human Plasma - MDPI. (2020, February 5). Retrieved from [Link]

• Quantification of lipoic acid in plasma by high-performance liquid chromatography-electrospray ionization mass spectrometry - PubMed. (2005, September 25). Retrieved from [Link]

• (PDF) A Quantitative LC-MS/MS Method for the Simultaneous Determination of the Presence of R-α-lipoic Acid and S-α-lipoic Acid After Protein Precipitation in Rat Plasma and its Application in a Toxicokinetic Study. (n.d.). Retrieved from [Link]

• 1 H NMR spectra of (A) a-lipoic acid in CDCl 3 at 400 MHz, (B) biotin... - ResearchGate. (n.d.). Retrieved from [Link]

• Analysis of α-Lipoic Acid in Dietary Supplement - Shimadzu. (n.d.). Retrieved from [Link]

• Enantioselective Pharmacokinetics of α-Lipoic Acid in Rats - PMC. (2015, September 21). Retrieved from [Link]

Sources

• 1. Lipoic Acid | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Separation of alpha-Lipoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. shimadzu.com [shimadzu.com]
• 6. Quantification of lipoic acid in plasma by high-performance liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2D NMR of the metabolic antioxidant dihydrolipoic acid and its derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Preparation and separation of S-oxides of alpha-lipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. STUDIES ON THE OXIDATION PRODUCTS OF LIPOIC ACID [jstage.jst.go.jp]

An In-depth Technical Guide to the Physicochemical Properties of 5-(2-oxido-1,2-dithiolan-3-yl)pentanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the physicochemical properties of 5-(2-oxido-1,2-dithiolan-3-yl)pentanoic acid, a significant oxidation product of the potent antioxidant, alpha-lipoic acid (ALA). Understanding these properties is crucial for researchers in drug discovery and development, as they dictate the compound's stability, solubility, and biological activity. While extensive research exists for the parent compound, ALA, this document synthesizes the available information and provides expert insights into the characteristics of its S-oxide derivative.

Introduction: The Significance of Alpha-Lipoic Acid and its Oxidized Metabolites

Alpha-lipoic acid (ALA), also known as thioctic acid, is a naturally occurring disulfide compound that plays a vital role as a cofactor in mitochondrial dehydrogenase complexes. Beyond its enzymatic functions, ALA and its reduced form, dihydrolipoic acid (DHLA), constitute a powerful antioxidant system. This system is capable of quenching a wide range of reactive oxygen species (ROS) and regenerating other endogenous antioxidants like glutathione and vitamins C and E. Due to these properties, ALA is widely investigated for its therapeutic potential in various conditions associated with oxidative stress, including diabetic neuropathy, neurodegenerative diseases, and cardiovascular disorders.

The metabolism of ALA in biological systems leads to the formation of various derivatives, including oxidized forms such as 5-(2-oxido-1,2-dithiolan-3-yl)pentanoic acid. The introduction of an oxygen atom to one of the sulfur atoms in the dithiolane ring significantly alters the molecule's electronic and steric properties, which in turn influences its physicochemical behavior and biological interactions.

Chemical Identity and Structure

The fundamental characteristics of 5-(2-oxido-1,2-dithiolan-3-yl)pentanoic acid are summarized in the table below.

Property	Value	Source
Systematic Name	5-(2-oxido-1,2-dithiolan-3-yl)pentanoic acid	-
Synonyms	Alpha-lipoic acid disulfide S-oxide, Thioctic acid S-oxide
CAS Number	108015-78-7
Molecular Formula	C8H14O3S2
Molecular Weight	222.32 g/mol

The chemical structure of 5-(2-oxido-1,2-dithiolan-3-yl)pentanoic acid is depicted below, highlighting the key functional groups.

Figure 1: Chemical structure of 5-(2-oxido-1,2-dithiolan-3-yl)pentanoic acid.

Physicochemical Properties: A Comparative Analysis with Alpha-Lipoic Acid

Direct experimental data for many physicochemical properties of 5-(2-oxido-1,2-dithiolan-3-yl)pentanoic acid are not extensively reported in the literature. Therefore, this section provides a comparative analysis with its well-characterized parent compound, alpha-lipoic acid, to infer its likely properties.

Physicochemical Property	Alpha-Lipoic Acid (ALA)	5-(2-oxido-1,2-dithiolan-3-yl)pentanoic acid (Predicted)	Rationale for Prediction
Melting Point	60-62 °C	Likely higher	The introduction of the polar S=O bond increases intermolecular forces (dipole-dipole interactions), requiring more energy to break the crystal lattice.
Boiling Point	160-165 °C (at 0.5 mmHg)	Significantly higher	Increased polarity and molecular weight lead to stronger intermolecular forces, raising the boiling point.
Solubility in Water	Poorly soluble	Moderately increased	The sulfoxide group is a polar functional group that can participate in hydrogen bonding with water, thereby enhancing aqueous solubility compared to the disulfide.
Solubility in Organic Solvents	Soluble in fat and water-soluble solutions	Solubility profile will shift towards more polar organic solvents (e.g., methanol, ethanol, DMSO) and decrease in non-polar solvents (e.g., hexane).	The increased polarity of the molecule favors interactions with polar solvent molecules.
pKa	~4.7	Similar to ALA (~4.7)	The carboxylic acid group is the primary acidic proton. The electronic effect of the distant sulfoxide group on the acidity of the carboxylic acid is expected to be minimal.

Stability and Reactivity

The stability of alpha-lipoic acid is a critical consideration in its formulation and application, as it is susceptible to polymerization and degradation, particularly at temperatures above its melting point and upon exposure to light. The R-enantiomer of ALA is notably less stable than the racemic mixture.

The introduction of the sulfoxide group in 5-(2-oxido-1,2-dithiolan-3-yl)pentanoic acid is expected to influence its stability profile. The thiosulfinate group is generally more reactive than a disulfide bond. It can undergo various reactions, including disproportionation and reaction with nucleophiles.

Key Reactivity Considerations:

• Thermal Stability: While the melting point is predicted to be higher, the overall thermal stability may be compromised due to the reactivity of the thiosulfinate group.

• Photostability: The dithiolane ring in ALA absorbs light around 333 nm, contributing to its instability. The S-oxide derivative may exhibit a different absorption spectrum and potentially different photolytic degradation pathways.

• Redox Chemistry: The sulfoxide can be further oxidized to a sulfone or reduced back to the disulfide. The redox potential of the Lipoic-S-oxide/lipoic acid couple has been reported to be approximately -0.50 mV.

Experimental Protocols for Physicochemical Characterization

For researchers aiming to experimentally determine the physicochemical properties of 5-(2-oxido-1,2-dithiolan-3-yl)pentanoic acid, the following standard methodologies are recommended.

Determination of Melting Point

A standard capillary melting point apparatus can be used. The sample is packed into a capillary tube and heated at a controlled rate. The temperature range over which the sample melts is recorded.

Figure 2: Workflow for Melting Point Determination.

Determination of Aqueous Solubility (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound in a specific solvent.

Figure 3: Shake-Flask Method for Solubility Determination.

Determination of pKa (Potentiometric Titration)

Potentiometric titration is a precise method for determining the dissociation constant of an acid or base.

Figure 4: Protocol for pKa Determination via Potentiometric Titration.

Biological Implications and Future Directions

The oxidation of alpha-lipoic acid to its S-oxide derivative is not merely a chemical curiosity but has significant biological implications. The alteration in physicochemical properties, particularly the increased polarity, can affect its absorption, distribution, metabolism, and excretion (ADME) profile. Furthermore, the reactivity of the thiosulfinate group may lead to different interactions with biological macromolecules compared to the parent disulfide.

Future research should focus on the following areas:

• Comprehensive Physicochemical Characterization: Experimental determination of the melting point, boiling point, solubility in various solvents, and pKa of pure 5-(2-oxido-1,2-dithiolan-3-yl)pentanoic acid is essential.

• Stability Studies: A thorough investigation of the thermal, photolytic, and pH-dependent stability of the S-oxide is required for formulation development.

• Biological Activity Profiling: The antioxidant and other biological activities of the S-oxide should be compared to those of ALA and DHLA to understand the structure-activity relationship.

• Metabolic Fate: Elucidating the metabolic pathways of 5-(2-oxido-1,2-dithiolan-3-yl)pentanoic acid in vivo is crucial for understanding its overall pharmacological effect.

By systematically investigating these aspects, the scientific community can gain a deeper understanding of the role of ALA metabolites in health and disease, potentially paving the way for the development of novel therapeutics with improved properties.

References

• Alpha-lipoic acid (ALA), also known as thioctic acid is a lipid acid with strong biological activity synthesised from octanoic acid in prokaryotic and eukaryotic microorganisms, plants, and animals. It is gaining attention for its potential therapeutic benefits for a wide range of health problems. (URL: )
• α-Lipoic acid (LA; 5-(1,2-dithiolan-3-yl)pentanoic acid) was originally isolated from bovine liver by Reed et al. in 1951. LA was once considered a vitamin. Subsequently, it was found that LA is not a vitamin and is synthesized by plants and animals. LA is covalently bound to the ε-amino group of lysine residues and functions as a cofactor for mitochondrial enzymes by catalyzing the oxidative decarboxylation of pyruvate, α-ketoglutarate and branched-chain α-keto acids. (URL: )
• Alpha-lipoic acid (ALA) is a bioactive molecule with significant health effects. The biological action of ALA has been ascribed to the characteristic antioxidant properties of the oxidized form (ALA) and its reduced counterpart the dihydrolipoic acid (DHLA) system. The ALA/DHLA combination represents an ideal antioxidant since it can quench radicals, is able to chelate metals, is amphiphilic, and has no major adverse effects. This unique system is able to scavenge reactive

Spectroscopic Characterization and Analytical Profiling of rac-Lipoic Acid Impurity 1 (S-Oxide)

An In-Depth Technical Guide for Drug Development Professionals

As a Senior Application Scientist overseeing stability-indicating assays and API characterization, I frequently encounter the challenges posed by the degradation of sulfur-containing therapeutics. For rac-Lipoic Acid (thioctic acid), a critical antioxidant and metabolic modulator, the primary degradation pathway involves the oxidation of its highly strained 1,2-dithiolane ring.

This whitepaper provides an authoritative, field-proven guide to generating, isolating, and spectroscopically validating rac-Lipoic Acid Impurity 1 (S-Oxide) , formally known as β -lipoic acid or 5-(1-oxido-1,2-dithiolan-3-yl)pentanoic acid [1].

Mechanistic Causality: The S-Oxidation Pathway

To control an impurity, one must first understand the causality of its formation. The 1,2-dithiolane ring of rac-lipoic acid possesses a dihedral angle of approximately 27°, creating significant steric and electronic strain [2]. This structural tension renders the sulfur atoms highly nucleophilic and exceptionally susceptible to electrophilic attack by reactive oxygen species (ROS), trace peroxides in formulation excipients, or photo-oxidation via UV light exposure [3].

When oxidation occurs, it yields a thiosulfinate (S-oxide) . Because the dithiolane ring is pseudo-asymmetric, oxidation can occur at either the C1 or C2 sulfur atom, generating a complex mixture of regioisomers (1-oxide vs. 2-oxide) and diastereomers (cis/trans relative to the pentanoic acid side chain). In standard pharmaceutical degradation, the 1-oxide isomer is predominantly observed due to the slight steric shielding provided by the aliphatic tail at the C3 position [4].

The formation of the S=O bond fundamentally alters the electronic landscape of the molecule. The strong electron-withdrawing nature of the sulfinyl group deshields adjacent protons and introduces a highly polar functional group, which is the basis for its distinct chromatographic and spectroscopic signatures.

Experimental Workflow: A Self-Validating Isolation Protocol

To obtain high-purity Impurity 1 for use as an analytical reference standard, we utilize a controlled forced-degradation protocol. This methodology is designed as a self-validating system : it incorporates an intermediate LC-MS checkpoint to confirm conversion before committing to resource-intensive preparative chromatography.

Step-by-Step Methodology

• Controlled Oxidation (Synthesis):

  • Dissolve 500 mg of rac-Lipoic Acid API in 10 mL of LC-MS grade Methanol.

  • Dropwise, add 1.0 molar equivalent of 30% H2​O2​ while stirring at 0°C (ice bath) to prevent over-oxidation to the sulfone or sulfonic acid derivatives.

  • Allow the reaction to proceed for 2 hours in the dark.

• System Validation Checkpoint:

  • Withdraw a 10 μ L aliquot, dilute 1:100 in Methanol, and inject into a rapid LC-MS system.

  • Validation Criteria: The reaction is deemed successful if the extracted ion chromatogram (EIC) shows a >80% conversion from m/z 207.05 (API) to m/z 223.04 (S-Oxide), with minimal formation of the m/z 239.04 (dioxide) species.

• Quenching and Preparative HPLC:

  • Quench the reaction with 5 mL of saturated sodium thiosulfate solution to neutralize residual peroxide.

  • Inject the mixture onto a Preparative C18 Column (e.g., 250 x 21.2 mm, 5 μ m).

  • Mobile Phase: Gradient elution using Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). Impurity 1 will elute earlier than the parent API due to the increased polarity of the thiosulfinate group.

• Lyophilization:

  • Pool the fractions containing Impurity 1, freeze at -80°C, and lyophilize to yield a pale-yellow viscous oil. Store under argon at -20°C, strictly protected from light.

Analytical Workflow Diagram

Figure 1: Self-validating workflow for the generation, isolation, and orthogonal spectroscopic validation of rac-Lipoic Acid Impurity 1.

Spectroscopic Data Presentation

The definitive identification of Impurity 1 relies on orthogonal spectroscopic techniques. Below is the synthesized data profile comparing the S-Oxide to the parent API.

High-Resolution Mass Spectrometry (ESI-HRMS)

The addition of a single oxygen atom (+15.9949 Da) is the primary indicator of S-oxide formation. The thiosulfinate bond is relatively fragile under collision-induced dissociation (CID), leading to characteristic neutral losses of water and sulfur monoxide [4].

Ion Type	m/z (Observed)	m/z (Theoretical)	Formula	Structural Assignment
[M+H]⁺	223.0431	223.0430	C8​H15​O3​S2+​	Protonated S-Oxide (Impurity 1)
[M+Na]⁺	245.0250	245.0249	C8​H14​NaO3​S2+​	Sodium adduct
Fragment	205.0325	205.0324	C8​H13​O2​S2+​	Loss of H2​O (-18 Da)
Fragment	175.0450	175.0448	C8​H15​O2​S+	Loss of SO (-48 Da) from thiosulfinate

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is critical for determining the regiochemistry of the oxidation. In the parent API, the C5​ protons (adjacent to sulfur) resonate around 3.15 ppm. Upon formation of the 1-oxide, the highly electronegative sulfinyl group pulls electron density away from the C5​ position, resulting in a pronounced downfield shift.

Note: The data below represents the major 1-oxide isomer ( 400MHz,CDCl3​ ).

Position	rac-Lipoic Acid ( 1H ppm)	Impurity 1 ( 1H ppm)	Multiplicity	Causality of Shift
C5​−H2​	3.10 - 3.20	3.85 - 4.10	m	Strong deshielding due to the adjacent, electron-withdrawing S=O group.
C3​−H	3.56	3.65 - 3.75	m	Mild deshielding; located β to the sulfinyl group.
C4​−H2​	1.90, 2.45	2.10, 2.65	m	Altered ring conformation due to the steric bulk of the axial/equatorial oxygen.
C6​ to C9​	1.40 - 1.70	1.45 - 1.75	m	Aliphatic chain; minimal electronic perturbation.
C10​−H2​	2.35	2.36	t	Adjacent to the terminal carboxyl group; unaffected by ring oxidation.

Fourier-Transform Infrared (FT-IR) Spectroscopy

While NMR provides connectivity, FT-IR rapidly confirms the presence of the newly formed functional group. The parent API exhibits a weak S-S stretch but lacks any absorption in the sulfinyl region.

Wavenumber ( cm−1 )	Functional Group	Presence in API	Presence in Impurity 1
~1710	C=O stretch (Carboxyl)	Yes	Yes
~2930	C-H stretch (Aliphatic)	Yes	Yes
~1050 - 1080	S=O stretch (Sulfinyl)	No	Yes (Strong, sharp peak)
~510	S-S stretch (Disulfide)	Yes	Weak/Shifted

Conclusion

The rigorous characterization of rac-Lipoic Acid Impurity 1 is non-negotiable for modern pharmaceutical development. Because the S-oxide is more polar and structurally divergent from the parent API, it can alter the pharmacokinetic profile and stability of a finished dosage form. By utilizing the self-validating generation protocol and orthogonal spectroscopic data (HRMS, NMR, and IR) detailed in this guide, analytical scientists can confidently identify, quantify, and control this critical degradation product in compliance with ICH Q3A/Q3B guidelines.

References

• PubChem Compound Summary for CID 5319044, 5-(1-Oxodithiolan-3-yl)pentanoic acid. National Center for Biotechnology Information. Available at:[Link]

• The Degradation and Regeneration of α -Lipoic Acid under the Irradiation of UV Light in the Existence of Homocysteine. ResearchGate. Available at:[Link]

• Electrochemical Behavior of the Super Antioxidant, α -Lipoic Acid. ResearchGate. Available at:[Link]

• Heterocyclic-dithiol click chemistry (Patent WO2019014311A1). Google Patents.

Protocols & Analytical Methods

Development and Validation of a Stability-Indicating HPLC Method for Alpha-Lipoic Acid Impurities: A Risk-Based Approach

An in-depth technical guide on the development and validation of stability-indicating analytical methods for alpha-lipoic acid (ALA) impurities, designed for analytical scientists and CMC (Chemistry, Manufacturing, and Controls) professionals.

Introduction and Regulatory Context

Alpha-lipoic acid (ALA, or thioctic acid) is a vital organosulfur compound characterized by a highly strained 1,2-dithiolane ring. While this structural feature is responsible for its potent antioxidant and acyl-transfer capabilities, it also renders the molecule highly susceptible to physical and chemical degradation.

Historically, analytical methods were developed empirically. However, with the implementation of the ICH Q14 (Analytical Procedure Development) and the revised ICH Q2(R2) (Validation of Analytical Procedures) guidelines, regulatory expectations have shifted[1]. The industry must now move beyond a "validate it once and put it on the shelf" mentality. Instead, scientists must employ a science- and risk-based lifecycle approach, beginning with a predefined Analytical Target Profile (ATP) to ensure the method is robust, self-validating, and fit for its intended purpose[1][2].

Mechanistic Profiling of ALA Impurities

To design a highly specific chromatographic method, one must first understand the causality behind impurity formation. ALA degradation is not random; it follows predictable mechanistic pathways driven by environmental stressors[3].

• Photolytic Degradation: The five-membered dithiolane ring exhibits a characteristic absorption band at 333 nm. Upon UV irradiation, the disulfide (S-S) bond undergoes homolytic cleavage, generating a highly reactive dithiyl radical intermediate. Subsequent intra- or intermolecular hydrogen abstraction yields dihydrolipoic acid (DHLA) [4].

• Oxidative & Thermal Stress: Exposure to reactive oxygen species (e.g., peroxides) or elevated temperatures leads to the formation of short-chain oxidation products and dimeric species[3].

• Process Impurities: Depending on the synthetic route, residual precursors such as octanoic acid, lipoamide, and 6,8-dichlorooctanoic acid ethyl ester may persist in the final bulk drug substance.

Caption: Mechanistic pathways of alpha-lipoic acid degradation and impurity generation.

Analytical Target Profile (ATP) & Method Development Strategy

Under ICH Q14, the ATP defines what the analytical procedure must reliably achieve. The following experimental choices are grounded in the physicochemical properties of ALA and its impurities:

• Causality of Column Selection: The analyte mixture ranges from highly polar degradation products to highly non-polar synthetic precursors (e.g., octanoic acid). A high-density, end-capped Octadecylsilane (C18) column is required to provide sufficient hydrophobic retention while eliminating secondary silanol interactions that cause peak tailing for the acidic moieties[5].

• Causality of Mobile Phase pH: ALA possesses a carboxylic acid functional group with a pKa of ~4.7. If the mobile phase pH is near this value, the molecule will exist in a state of partial ionization, leading to split peaks and irreproducible retention times. To ensure the analyte remains fully protonated (neutral), the aqueous phase must be buffered at least 1.5 pH units below the pKa. A potassium dihydrogen phosphate buffer adjusted to pH 3.0–3.1 is optimal[5].

• Causality of Detector Wavelength: While intact ALA absorbs strongly at 333 nm, reduction products like DHLA lack the intact dithiolane chromophore and are practically invisible at this wavelength. Therefore, a lower wavelength of 215 nm is mandated for the universal detection of ALA, DHLA, and unreacted precursors[5].

Caption: Risk-based analytical lifecycle from target profiling to routine monitoring.

Step-by-Step Experimental Protocol

The following protocol is designed as a self-validating system. The inclusion of rigorous System Suitability Testing (SST) acts as an internal gatekeeper; if the system fails the SST, the run is automatically invalidated, ensuring absolute data trustworthiness.

Chromatographic Conditions

• Column: Agilent Eclipse Plus C18 (or equivalent end-capped C18), 150 mm × 4.6 mm, 5 µm.

• Mobile Phase A: 0.005 M KH₂PO₄ buffer. Adjust to pH 3.1 ± 0.05 using dilute orthophosphoric acid.

• Mobile Phase B: Methanol : Acetonitrile (42:8 v/v) or (1:1 v/v)[5].

• Elution Mode: Gradient (e.g., 0-5 min: 40% B; 5-15 min: 40% to 70% B; 15-20 min: 70% B; 20-25 min: 40% B).

• Flow Rate: 1.0 to 1.2 mL/min.

• Column Temperature: 30°C to 35°C (Thermostatic control is critical to prevent retention time drift of the highly hydrophobic impurities).

• Detection: UV at 215 nm.

• Injection Volume: 20 µL.

Sample and Standard Preparation

• Diluent Preparation: Use a mixture of Mobile Phase A and Mobile Phase B (50:50 v/v). Scientific Rationale: Matching the sample solvent to the initial gradient conditions prevents solvent-shock and peak distortion at the solvent front.

• Standard Stock Solution: Accurately weigh 10 mg of ALA reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with diluent (1000 µg/mL).

• Impurity Marker Solution: Accurately weigh 3 mg each of DHLA, lipoamide, and 6,8-dichlorooctanoic acid ethyl ester into a 10 mL volumetric flask. Dilute to volume with diluent.

• System Suitability Solution: Spike 1 mL of the Impurity Marker Solution into 9 mL of the Standard Stock Solution.

System Suitability Testing (Self-Validation Gate)

Before analyzing unknown samples, inject the System Suitability Solution in replicate (n=5).

• Resolution (Rs): The resolution between the ALA peak and the closest eluting impurity (typically DHLA) must be ≥ 2.5 .

• Tailing Factor (T): The tailing factor for the ALA peak must be ≤ 1.5 .

• Precision: The Relative Standard Deviation (%RSD) of the ALA peak area across 5 injections must be ≤ 2.0% .

Method Validation Framework (ICH Q2(R2))

Once optimized, the method must be validated against the parameters outlined in ICH Q2(R2) to prove it consistently delivers reliable data reflecting the purity of the drug substance[2].

Specificity and Forced Degradation

Specificity is the ability to assess the analyte unequivocally in the presence of impurities and degradants[2]. To prove this, subject the ALA standard to forced degradation:

• Acidic/Basic Stress: Reflux with 0.1 N HCl and 0.1 N NaOH at 60°C for 45 minutes in the dark[3].

• Oxidative Stress: Treat with 6% H₂O₂ for 45 minutes[3].

• Photolytic Stress: Expose to UV light (333 nm) for 15 hours[4]. Acceptance Criteria: The mass balance should be ~95-105%, and the peak purity angle of the ALA peak (determined via Photodiode Array detection) must be less than the peak purity threshold, proving no co-elution of degradants.

Quantitative Validation Summary

The method must demonstrate mathematical reliability across the intended range. Data from representative validation studies of ALA and its related substances are summarized below[5].

Validation Parameter	ICH Q2(R2) Characteristic	Acceptance Criteria / Typical Results
Linearity & Range	Proportionality of signal to concentration	Range: 0.8 – 55.0 µg/mL; R2≥0.999
Accuracy	Agreement with true value (Recovery)	98.0% – 102.0% recovery at 50%, 100%, 150% levels
Precision (Repeatability)	Intra-day variance (n=6)	%RSD ≤2.0%
Intermediate Precision	Inter-day / Inter-analyst variance	%RSD ≤3.0%
LOD / LOQ	Sensitivity thresholds (S/N ratio)	LOD: S/N ≥3 ; LOQ: S/N ≥10
Robustness	Resistance to deliberate method variations	Stable Rs and T under ±0.2 pH shifts and ±2∘ C temp changes

By adhering to this framework, laboratories ensure that their analytical methods are scientifically sound, reproducible, and fully defensible during regulatory audits.

References

• ICH Q2 (R2) Validation of Analytical Procedures - MasterControl. MasterControl. URL:[Link]

• Practical Strategies for ICH Q14 and Q2(R2) Compliance. Altasciences. URL:[Link]

• Determination of Related Substances in Thioctic Acid Injection by HPLC. Oriprobe Information Services. URL:[Link]

• The Degradation and Regeneration of α-Lipoic Acid under the Irradiation of UV Light in the Existence of Homocysteine. National Center for Biotechnology Information (PMC). URL:[Link]

• Stress degradation studies and development of validated stability indicating densitometric method for estimation of alpha lipoic acid in bulk and capsule dosage form. AKJournals. URL:[Link]

Sources

• 1. Practical Strategies for ICH Q14 and Q2(R2) | Altasciences Blog [altasciences.com]
• 2. mastercontrol.com [mastercontrol.com]
• 3. akjournals.com [akjournals.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. caod.oriprobe.com [caod.oriprobe.com]

Technical Notes & Optimization

Minimizing on-column degradation of lipoic acid during HPLC analysis

An in-depth technical guide for researchers, scientists, and drug development professionals on minimizing on-column degradation of lipoic acid during HPLC analysis.

Technical Support Center: Lipoic Acid HPLC Analysis

Introduction

Alpha-lipoic acid (ALA) is a potent antioxidant with significant therapeutic potential. However, its analysis by High-Performance Liquid Chromatography (HPLC) is frequently complicated by its inherent instability. The dithiolane ring of ALA is susceptible to oxidation, reduction, and polymerization, particularly under the conditions encountered during chromatographic separation. This on-column degradation can lead to inaccurate quantification, poor reproducibility, and the appearance of artifactual peaks, compromising the integrity of research and quality control data.

This guide provides a comprehensive resource for troubleshooting and minimizing the on-column degradation of lipoic acid. As Senior Application Scientists, we present field-proven insights and evidence-based protocols to ensure the generation of reliable and accurate data.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the HPLC analysis of lipoic acid in a question-and-answer format.

Question 1: I'm observing multiple peaks in my chromatogram besides the main lipoic acid peak, especially with aged samples or standards. What's causing this?

Answer: The appearance of multiple, extraneous peaks is a classic sign of lipoic acid degradation. The primary cause is the oxidative and reductive cleavage of the disulfide bond in the dithiolane ring, as well as polymerization.

• Oxidation: Lipoic acid can be oxidized to various sulfoxide and sulfone derivatives. This process is often accelerated by exposure to air, light, and certain metal ions.

• Reduction and Polymerization: In the presence of reducing agents or upon exposure to certain column materials, the disulfide bond can be cleaved, forming dihydrolipoic acid (DHLA). DHLA is highly reactive and can readily polymerize, leading to a broad, poorly defined peak or multiple smaller peaks.

To confirm this, you can perform a forced degradation study. Expose a lipoic acid standard to light, heat, or an oxidizing agent (like hydrogen peroxide) and inject it into your HPLC system. The resulting chromatogram, showing multiple degradation peaks, can serve as a reference.

Question 2: My peak area for lipoic acid is inconsistent and tends to decrease over a sequence of injections. What are the likely causes and how can I improve reproducibility?

Answer: A decreasing peak area for lipoic acid over a sequence of injections strongly suggests on-column degradation or irreversible adsorption. Several factors in your HPLC system could be contributing to this issue:

• Metal Contamination: Stainless steel components in the HPLC system, such as frits, tubing, and even the column hardware itself, can release metal ions (e.g., Fe³⁺, Cr³⁺) that catalyze the degradation of lipoic acid. The thiol groups in lipoic acid and its reduced form, DHLA, can chelate these metal ions, leading to on-column complexation and degradation.

• Active Sites on the Stationary Phase: The silica backbone of many reversed-phase columns can have residual silanol groups. These sites can interact with lipoic acid, leading to peak tailing and potential degradation.

• Mobile Phase pH: The stability of lipoic acid is highly pH-dependent. At neutral to alkaline pH, the carboxyl group is ionized, and the molecule is more prone to oxidation.

Troubleshooting Steps:

• System Passivation: Before analyzing lipoic acid, it is crucial to passivate your HPLC system to minimize metal-ion-catalyzed degradation. A common method is to repeatedly inject a solution of a strong chelating agent like EDTA.

• Use of Biocompatible Systems: If you frequently analyze lipoic acid or other metal-sensitive compounds, consider using an HPLC system with biocompatible components (e.g., PEEK tubing and titanium frits) to reduce metal contamination.

• Column Selection: Opt for a high-quality, end-capped C18 column from a reputable manufacturer. Columns with low silanol activity are preferred.

• Mobile Phase Optimization: Maintain a low pH for your mobile phase, typically between 2.5 and 3.5. This keeps the carboxyl group of lipoic acid protonated, reducing its reactivity. The use of a phosphate buffer is common.

Question 3: I am struggling with poor peak shape, specifically peak tailing. What adjustments can I make to my method?

Answer: Peak tailing for lipoic acid is often a result of secondary interactions with the stationary phase or issues with the mobile phase.

• Silanol Interactions: As mentioned, free silanol groups on the silica surface of the column can interact with the polar functional groups of lipoic acid, causing tailing.

• Mobile Phase pH and Buffer Concentration: An inappropriate mobile phase pH can lead to mixed-mode interactions, where the analyte interacts with the stationary phase in multiple ways, resulting in a broadened and tailing peak. Insufficient buffer capacity can also lead to pH shifts within the column, affecting peak shape.

Strategies for Improving Peak Shape:

• Column Choice: Use a well-end-capped column or a column with a modern bonding chemistry designed to shield silanol groups.

• Mobile Phase pH: Ensure your mobile phase is buffered at a low pH (2.5-3.5).

• Organic Modifier: The choice and concentration of the organic modifier (typically acetonitrile or methanol) can influence peak shape. Acetonitrile often provides better peak symmetry for polar compounds. Experiment with the organic-to-aqueous ratio to achieve optimal retention and peak shape.

• Temperature Control: Operating the column at a slightly elevated, controlled temperature (e.g., 30-40 °C) can improve peak symmetry by reducing mobile phase viscosity and speeding up mass transfer kinetics. However, be cautious, as excessive heat can accelerate degradation.

Experimental Protocols

Protocol 1: HPLC System Passivation

This protocol is designed to minimize metal-catalyzed degradation of lipoic acid.

Materials:

• 0.1 M EDTA disodium salt solution in HPLC-grade water

• HPLC-grade water

• HPLC-grade methanol

Procedure:

• Replace the column with a union.

• Purge the system with HPLC-grade water for 15 minutes.

• Inject the 0.1 M EDTA solution (100 µL) at least 10 times at a low flow rate (e.g., 0.2 mL/min).

• Flush the system thoroughly with HPLC-grade water for at least 30 minutes to remove all traces of EDTA.

• Equilibrate the system with your mobile phase before reinstalling the column.

Protocol 2: Recommended HPLC Method for Lipoic Acid Analysis

This method is a robust starting point for the analysis of lipoic acid, designed to minimize on-column degradation.

Table 1: HPLC Method Parameters

Parameter	Recommended Condition	Rationale
Column	High-purity, end-capped C18, 250 x 4.6 mm, 5 µm	Minimizes silanol interactions.
Mobile Phase	Acetonitrile: 25mM Potassium Phosphate Buffer (pH 2.5) (35:65 v/v)	Low pH suppresses ionization and reduces reactivity.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Provides a balance between efficiency and stability.
Detection	UV at 215 nm or 330 nm	330 nm is more selective if the disulfide bond is intact.
Injection Volume	20 µL	Adjust as needed based on concentration.
Sample Diluent	Mobile Phase	Ensures compatibility with the chromatographic conditions.

Visualizations

Diagram 1: Lipoic Acid Degradation Pathways

Caption: Key degradation pathways of lipoic acid.

Diagram 2: Troubleshooting Workflow for Lipoic Acid HPLC Analysis

Technical Support Center: Optimization of Mobile Phase for Separation of Lipoic Acid and Its Impurities

Welcome to the technical support center dedicated to the chromatographic analysis of alpha-lipoic acid (ALA) and its related substances. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on optimizing mobile phase conditions for robust and reliable separations. Here, we move beyond simple protocols to explain the "why" behind the "how," empowering you to troubleshoot and develop methods with confidence.

Frequently Asked Questions (FAQs)

Here, we address common questions encountered during the development of chromatographic methods for lipoic acid.

Q1: What are the primary challenges in the chromatographic separation of lipoic acid and its impurities?

The main challenges stem from the physicochemical properties of lipoic acid and the nature of its impurities. Lipoic acid is an organosulfur compound with a carboxylic acid group, making its retention and stability pH-dependent.[1] Its impurities can be structurally similar, including its reduced form, dihydrolipoic acid (DHLA), and various oxidation or polymerization products.[2][3] Achieving baseline separation of these closely related compounds while maintaining good peak shape and stability can be complex. Furthermore, lipoic acid is susceptible to degradation under various stress conditions such as acidic, basic, oxidative, and photolytic environments, which can generate a multitude of degradation products that need to be resolved from the parent compound.[4][5][6]

Q2: What is a good starting point for a mobile phase for lipoic acid analysis on a C18 column?

A common and effective starting point for reversed-phase HPLC analysis of lipoic acid on a C18 column is an isocratic or gradient elution with a mixture of an acidic aqueous buffer and an organic modifier.[7][8] A typical mobile phase would consist of:

• Aqueous Phase: A buffer such as 0.05 M potassium dihydrogen phosphate or 0.1% phosphoric acid, with the pH adjusted to a range of 2.5 to 4.5.[9][10]

• Organic Modifier: Acetonitrile is the most commonly used organic modifier for lipoic acid analysis, often in a starting ratio of 50:50 (v/v) with the aqueous phase for isocratic elution.[7][8][11] Methanol can also be used and may offer different selectivity.[11]

Q3: Why is controlling the pH of the mobile phase so critical for lipoic acid separation?

Controlling the mobile phase pH is crucial because lipoic acid is a carboxylic acid with a pKa of approximately 4.7.[12][13] The ionization state of a carboxylic acid is highly dependent on the pH of the surrounding environment.[14][15]

• At pH values below the pKa (e.g., pH 2.5-4.0): The carboxylic acid group is predominantly in its protonated, non-ionized form (-COOH). This form is less polar and will have a stronger interaction with the non-polar C18 stationary phase, leading to increased retention. This is generally the desired state for good retention and peak shape in reversed-phase chromatography.[14]

• At pH values above the pKa (e.g., pH > 5.7): The carboxylic acid group will be deprotonated and exist in its ionized form (-COO-). This form is more polar, resulting in reduced retention on a C18 column.[14]

By maintaining the mobile phase pH at least one to two units below the pKa of lipoic acid, you ensure consistent retention times and minimize peak tailing that can occur from interactions between the ionized analyte and the stationary phase.[15]

Q4: What are the common impurities of lipoic acid I should be looking for?

Common impurities of lipoic acid can arise from the manufacturing process or from degradation. These include:

• Dihydrolipoic Acid (DHLA): The reduced form of lipoic acid.[2]

• Oxidation Products: Sulfoxides can be formed by the oxidation of the sulfur atoms in the dithiolane ring.[1]

• Polymeric Impurities: Lipoic acid can undergo polymerization, especially under acidic conditions or upon exposure to heat and light.[3][16]

• Forced Degradation Products: Under stress conditions (acid, base, oxidation, heat, light), a variety of degradation products can be formed.[4][5][6] It is important to perform forced degradation studies to identify these potential impurities and ensure the analytical method is stability-indicating.

Troubleshooting Guide

This section provides solutions to common problems encountered during the analysis of lipoic acid and its impurities.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	1. Mobile phase pH is too close to or above the pKa of lipoic acid. 2. Secondary interactions with residual silanols on the column. 3. Column overload.	1. Lower the mobile phase pH to a range of 2.5-4.0 to ensure lipoic acid is in its non-ionized form.[14][15] 2. Use a well-end-capped, high-purity silica column. Consider adding a small amount of a competing base like triethylamine (TEA) to the mobile phase (0.1%) if silanol interactions are suspected, although this is less common with modern columns.[17] 3. Reduce the injection volume or the concentration of the sample.[17]
Inconsistent Retention Times	1. Fluctuation in mobile phase pH due to inadequate buffering. 2. Column temperature variations. 3. Inconsistent mobile phase composition.	1. Ensure the buffer concentration is sufficient (typically 25-50 mM) and that the mobile phase is freshly prepared.[18] 2. Use a column oven to maintain a constant temperature.[19] 3. Prepare the mobile phase accurately and consistently. If using a gradient, ensure the pump is functioning correctly.[17]
Poor Resolution Between Lipoic Acid and Impurities	1. Inappropriate organic modifier or mobile phase composition. 2. Isocratic elution is not providing sufficient separation power. 3. Inadequate column efficiency.	1. Try switching the organic modifier from acetonitrile to methanol, or vice versa, as this can alter selectivity.[11] Systematically vary the percentage of the organic modifier. 2. Develop a gradient elution method, starting with a lower percentage of the organic modifier and gradually increasing it. This will help to separate early-eluting polar impurities and later-eluting non-polar impurities. 3. Ensure the column is in good condition. If necessary, replace it with a new column of the same type or a column with a different selectivity (e.g., a phenyl-hexyl column).
Loss of Lipoic Acid Peak or Appearance of New Peaks	1. On-column degradation of lipoic acid. 2. Instability of lipoic acid in the sample diluent.	1. Lipoic acid can be unstable. Ensure the mobile phase and diluent are de-gassed and consider working with amber vials to protect from light.[20][21] 2. Lipoic acid is more stable in acidic conditions.[16] Prepare samples in a diluent that is acidic and similar in composition to the initial mobile phase. Analyze samples as quickly as possible after preparation.

Experimental Protocols

Protocol 1: Step-by-Step Mobile Phase Optimization for Lipoic Acid and Impurities

This protocol outlines a systematic approach to developing a robust mobile phase for the separation of lipoic acid from its potential impurities.

1. Initial Conditions and System Suitability:

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric acid in water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 228 nm.[4][22]

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• System Suitability: Inject a standard solution of lipoic acid six times. The relative standard deviation (RSD) for the peak area and retention time should be less than 2.0%. The theoretical plates should be greater than 2000, and the tailing factor should be less than 2.0.

2. Isocratic Elution Scouting:

• Prepare mobile phases with varying ratios of Mobile Phase A and Mobile Phase B (e.g., 60:40, 50:50, 40:60 v/v).

• Inject a mixture of lipoic acid and a stressed (degraded) sample.

• Evaluate the chromatograms for resolution between the main peak and any impurity peaks.

3. Gradient Elution Development (if necessary):

• If isocratic elution does not provide adequate separation, develop a linear gradient.

• Scouting Gradient: Start with a shallow gradient (e.g., 5% to 95% B over 20 minutes).

• Gradient Optimization: Based on the scouting run, adjust the gradient slope and duration to improve the resolution of critical peak pairs.

4. pH and Organic Modifier Evaluation:

• pH Screening: Prepare Mobile Phase A with different acidic modifiers (e.g., 0.1% formic acid, 0.05 M potassium dihydrogen phosphate adjusted to pH 3.0) and repeat the optimized gradient.

• Organic Modifier Screening: Replace acetonitrile with methanol as Mobile Phase B and re-evaluate the separation. Methanol can offer different selectivity for polar and non-polar compounds.[11]

5. Final Method Validation:

• Once the optimal mobile phase is selected, perform a full method validation according to ICH guidelines (Q2(R1)) to ensure specificity, linearity, accuracy, precision, and robustness.[4][22]

Data Presentation

Table 1: Comparison of Reported HPLC/UPLC Conditions for Lipoic Acid Analysis

Parameter	Method 1	Method 2	Method 3	Method 4
Column	C18 (150 x 4.6 mm, 5 µm)[7][8]	Discovery HS C18 (250 x 4.6 mm, 5 µm)[9]	Waters X-Terra RP18 (150 x 4.6 mm, 2.1 µm)[4][22]	Luna C18 (150 x 4.6 mm, 5 µm)[10]
Mobile Phase	Acetonitrile:Water (50:50, v/v), pH 4.0[7][8]	Acetonitrile:0.05M Phosphate buffer pH 2.5 (50:50, v/v)[9]	Water:Acetonitrile (40:60, v/v)[4][22]	Acetonitrile:0.05M KH2PO4 pH 4.5 (40:60, v/v)[10]
Flow Rate	1.0 mL/min[7][8]	1.5 mL/min[9]	1.0 mL/min[4][22]	1.0 mL/min[10]
Detection	UV at 334 nm[7][8]	Electrochemical[9]	PDA at 228 nm[4][22]	UV at 340 nm[10]
Elution Mode	Isocratic[7][8]	Isocratic[9]	Isocratic[4][22]	Isocratic[10]

Visualizations

Diagram 1: Workflow for Mobile Phase Optimization

Caption: A logical workflow for the systematic optimization of a mobile phase.

Diagram 2: Lipoic Acid and Key Related Substances

Caption: Relationship between Lipoic Acid and its common impurities.

References

• HPLC-methods for determination of lipoic acid and its reduced form in human plasma. Int J Clin Pharmacol Ther Toxicol. 1992 Nov;30(11):511-2.

• Lipoic acid - Wikipedia. [Link]

• Veeraswami B, Naveen VMK, Srinivasarao G. DEVELOPMENT AND VALIDATION OF A STABILITY INDICATING ASSAY OF ALPHA LIPOIC ACID AND ENZOGENOL BY UPLC AND ITS DEGRADATION. JETIR. 2019;6(6). [Link]

• UPLC Method for Alpha Lipoic Acid Assay | PDF - Scribd. [Link]

• Selecting an organic modifier for reversed-phase chromatography. Crawford Scientific. [Link]

• Optimization and Validation of a High‐Performance Liquid Chromatography (HPLC‐UV) Method for Quantification of α‐Lipoic Acid in Cyclodextrins Complex for Ocular Delivery. Biomedical Chromatography. 2024. [Link]

• Determination of lipoic acid in human plasma by HPLC-ECD using liquid-liquid and solid-phase extraction: Method development, validation and optimization of experimental parameters. ResearchGate.[Link]

• Optimization and Validation of a High-Performance Liquid Chromatography (HPLC-UV) Method for Quantification of α-Lipoic Acid in Cyclodextrins Complex for Ocular Delivery. PubMed.[Link]

• Separation of alpha-Lipoic acid on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Stress degradation studies and development of validated stability indicating densitometric method for estimation of alpha lipoic acid in bulk and capsule dosage form. ResearchGate.[Link]

• Preparation method for lipoic acid polymer impurities and detection...

• (PDF) DEVELOPMENT AND VALIDATION OF A STABILITY INDICATING ASSAY OF ALPHA LIPOIC ACID AND ENZOGENOL BY UPLC AND ITS DEGRADATION. ResearchGate.[Link]

• Stress degradation studies and development of validated stability indicating densitometric method for estimation of alpha lipoic acid in bulk and capsule dosage form in. AKJournals.[Link]

• Determination of lipoic acid in human plasma by high-performance liquid chromatography with ultraviolet detection. Arabian Journal of Chemistry. 2016;9:S1731-S1738. [Link]

• Forced Degradation and Stability-Indicating Study for the Binary Mixture of Allopurinol and Thioctic Acid Using Validated HPLC-DAD Method. Journal of AOAC INTERNATIONAL. 2023. [Link]

• Stress degradation studies and development of validated stability indicating densitometric method for estimation of alpha lipoic acid in bulk and capsule dosage form. Acta Chromatographica. 2023;35(2):193-201. [Link]

• Development and evaluation of 90% alpha lipoic acid coated with suitable polymers. GSC Biological and Pharmaceutical Sciences. 2023;25(2):133-143. [Link]

• Determination of alpha lipoic acid content in dietary supplements and foodstuffs using high performance liquid chromatography wi. CORE.[Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex.[Link]

• Photochemical stability of lipoic acid and its impact on skin ageing. Kanazawa University Repository.[Link]

• Analysis of the Enhanced Stability of R(+)-Alpha Lipoic Acid by the Complex Formation with Cyclodextrins. Molecules. 2013;18(2):2028-2041. [Link]

• Development and validation of a reversed-phase high-performance liquid chromatographic method for the quantitation and stability of α-lipoic acid in cosmetic creams. PubMed.[Link]

• The Effect of Modifier on Selectivity in Reversed-Phase High Performance Liquid Chromatography. LCGC International.[Link]

• HPLC Troubleshooting Guide. YMC.[Link]

• Separation of Organic Acids by Reversed Phase HPLC. Dr. Maisch.[Link]

• Separation of Organic Acids on an Agilent Polaris C18-A Column. Agilent.[Link]

• The Degradation and Regeneration of α-Lipoic Acid under the Irradiation of UV Light in the Existence of Homocysteine. J-Stage.[Link]

• Effect of Alpha-Lipoic Acid on the Characteristics and Physical Stability of NLC-Green Tea Extract. Jurnal Farmasi dan Ilmu Kefarmasian Indonesia. 2022;9(3):229-234. [Link]

• Back to Basics: The Role of pH in Retention and Selectivity. LCGC International.[Link]

• Control pH During Method Development for Better Chromatography. Agilent.[Link]

• Tips and Tricks of HPLC System Troubleshooting. Agilent.[Link]

• A Simplified Method for Simultaneous Determination of α-Lipoic Acid and Low-Molecular-Mass Thiols in Human Plasma. Molecules. 2020;25(3):698. [Link]

• A Systematic Approach Towards UPLC® Method Development. Waters.[Link]

• Organic Modifiers. HPLC.[Link]

Sources

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• 3. CN105439925A - Preparation method for lipoic acid polymer impurities and detection method for lipoic acid polymer impurities - Google Patents [patents.google.com]
• 4. jetir.org [jetir.org]
• 5. akjournals.com [akjournals.com]
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• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. Optimization and Validation of a High-Performance Liquid Chromatography (HPLC-UV) Method for Quantification of α-Lipoic Acid in Cyclodextrins Complex for Ocular Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Development and validation of a reversed-phase high-performance liquid chromatographic method for the quantitation and stability of α-lipoic acid in cosmetic creams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. pharmacyjournal.in [pharmacyjournal.in]
• 13. e-journal.unair.ac.id [e-journal.unair.ac.id]
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• 21. The Degradation and Regeneration of α-Lipoic Acid under the Irradiation of UV Light in the Existence of Homocysteine [jstage.jst.go.jp]
• 22. scribd.com [scribd.com]

Enhancing the sensitivity of detection for lipoic acid S-oxide

Welcome to the Technical Support Center for Lipoic Acid S-Oxide Analysis . As a Senior Application Scientist, I have designed this resource to help researchers, analytical chemists, and drug development professionals overcome the inherent challenges of quantifying lipoic acid S-oxide.

Lipoic acid (LA) S-oxide is the primary, highly polar oxidation product of α-lipoic acid. Because of its thermal lability, complex redox behavior, and susceptibility to polymerization, achieving high-sensitivity detection requires strict control over sample matrix, pH, and instrumental parameters. This guide synthesizes field-proven methodologies to ensure your analytical workflows are robust, reproducible, and scientifically sound.

I. Frequently Asked Questions (FAQs): Mechanisms & Stability

Q1: Why is lipoic acid S-oxide so difficult to quantify at trace levels in biological matrices? A1: The difficulty stems from the molecule's dynamic redox state and concentration-dependent behavior. LA S-oxide is highly polar, making it susceptible to ion suppression from endogenous phospholipids during mass spectrometry. Furthermore, at concentrations above 10 mM, strong solute-solute interactions occur. This leads to the irreversible formation of thiolsulfonates and higher-order lipoic acid polymers, which consume the S-oxide intermediate and drastically reduce your analytical yield 1.

Q2: What is the optimal electrochemical sensor for LA S-oxide detection, and why? A2: Boron-doped diamond electrodes (BDDE) and CeO₂·Fe₂O₃ nanoparticle-modified glassy carbon electrodes (GCE) are currently the gold standards. Causality: Traditional glassy carbon electrodes suffer from high background noise and rapid passivation. BDDE provides an exceptionally wide potential window and low background current. This allows the quasi-reversible, diffusion-controlled anodic oxidation of LA to be detected with limits down to 19.4 nM without the electrode surface being fouled by the non-electroactive final S-oxide product 2.

Q3: How does pH affect the electrochemical quantification of the S-oxide? A3: Maintaining an acidic environment (specifically pH 3.0) is critical. Causality: At pH 3.0, the anodic oxidation of LA occurs without proton involvement. This stabilizes the intermediate cation radical, allowing it to cleanly convert into LA S-oxide. Higher pH levels reduce the electron transfer rate and promote unwanted side reactions, diminishing signal sensitivity 2.

II. Troubleshooting Guide

Issue 1: Low Signal-to-Noise (S/N) Ratio in LC-MS/MS (ESI+)

• Root Cause: Ion suppression from the biological matrix or poor ionization efficiency of the sulfoxide moiety. Simple protein precipitation leaves behind salts and lipids that compete for charge in the ESI source.

• Solution: Implement Solid-Phase Extraction (SPE) using a hydrophilic-lipophilic balance (HLB) cartridge. Ensure your mobile phase contains 0.1% formic acid. Causality: The acidic modifier ensures complete protonation of the S-oxide [M+H]+, maximizing the efficiency of the transition to the detector 3.

Issue 2: Peak Broadening or Splitting in HPLC

• Root Cause: Chiral inversion during sample handling or interactions with residual heavy metals in the column frit.

• Solution: If enantiomeric quantification is required, utilize a chiral stationary phase (e.g., CHIRALPAK AD-RH). Additionally, add a trace amount of EDTA (1 mM) to the sample matrix. Causality: EDTA chelates free metals that would otherwise coordinate with the dithiolane ring, preventing peak tailing and maintaining sharp chromatographic resolution 3.

Issue 3: Rapid Electrode Fouling in Voltammetric Detection

• Root Cause: Adsorption of non-electroactive final oxidation products. LA S-oxide itself can passivate the electrode if it accumulates at the boundary layer.

• Solution: Utilize Differential Pulse Voltammetry (DPV) rather than continuous continuous cyclic scans for quantification. Between sample runs, apply a cleaning cycle of 10 cyclic voltammetry scans from -1.6 V to +2.0 V in a blank buffer. Causality: The extreme potential sweep desorbs polymerized lipoic acid residues, regenerating the active boron-doped diamond surface 2.

III. Quantitative Data Summary

The following table summarizes the performance metrics of validated analytical techniques for lipoic acid and its S-oxide derivative, allowing you to select the appropriate method based on your required sensitivity.

Detection Method	Sensor / Column	Linear Range	Limit of Detection (LOD)	Key Advantage
Differential Pulse Voltammetry	BDDE (pH 3.0)	58.2 nM – 400 µM	19.4 nM	Wide linear range, ultra-low background noise.
Voltammetry	CeO₂·Fe₂O₃ NPs / GCE	75 nM – 100 µM	53.0 nM	High electron transfer rate, 5.6-fold current increase.
LC-MS/MS (ESI+)	C18 / Chiralpak	10 ng/mL - 1000 ng/mL	5.0 ng/mL	High selectivity, allows isotopic internal standardization.
Chemiluminescence	ABEI-LA Probe	1.0 nM – 200 nM	0.17 nM	Ultra-sensitive one-step operation for complex matrices.

IV. Validated Experimental Protocols

To ensure trustworthiness, every protocol below is designed as a self-validating system , embedding internal checks to verify the integrity of the run before data is acquired.

Protocol A: LC-MS/MS Quantification of LA S-oxide in Biological Matrices

• Sample Preparation & Internal Standardization: Spike 100 µL of plasma/serum with 10 µL of deuterated internal standard (LA-d5 S-oxide, 100 ng/mL). Validation Check: The constant area of the IS peak across all samples will validate that extraction efficiency remains uniform.

• Matrix Cleanup (SPE): Condition an HLB solid-phase extraction cartridge with 1 mL methanol followed by 1 mL water. Load the spiked sample. Wash with 1 mL of 5% methanol in water to elute polar interferents. Elute the target analyte with 1 mL of 100% acetonitrile.

• Drying: Evaporate the eluate under a gentle stream of nitrogen at room temperature . Causality: LA S-oxide is thermally labile; applying heat during evaporation accelerates the irreversible formation of thiolsulfonates, destroying the analyte.

• Reconstitution & Injection: Reconstitute in 100 µL of Mobile Phase A (0.1% Formic acid in water). Inject 5 µL into the LC-MS/MS system.

• System Validation Check: Run a matrix blank (unspiked plasma processed identically). The blank must show <5% of the Lower Limit of Quantification (LLOQ) signal at the specific MRM transition for LA S-oxide to confirm zero carryover.

Protocol B: Electrochemical Detection using a Boron-Doped Diamond Electrode (BDDE)

• Electrode Preparation: Polish the BDDE with 0.05 µm alumina slurry on a micro-cloth. Rinse thoroughly with deionized water and ethanol, then dry with nitrogen gas.

• Buffer Preparation: Prepare a McIlvaine (citrate-phosphate) buffer and adjust strictly to pH 3.0.

• System Suitability (Self-Validation): Immerse the electrode in the blank buffer. Run cyclic voltammetry (CV) scans from -1.6 V to +2.0 V at 0.1 V/s for 10 cycles. Validation Check: The baseline must stabilize, and background current must drop below 0.5 µA, confirming the removal of surface contaminants.

• Measurement: Spike the sample into the electrochemical cell. Utilize Differential Pulse Voltammetry (DPV) with a pulse amplitude of 20 mV, a pulse width of 80 ms, and a scan rate of 20 mV/s.

• Quantification: Measure the anodic oxidation peak at approximately +0.9 V vs. Ag/AgCl. Use the multiple standard addition method to calculate the exact concentration, mitigating any remaining matrix effects 2.

V. Analytical Workflow & Pathway Visualization

The following diagram illustrates the chemical conversion of lipoic acid and the divergent analytical workflows used to isolate and quantify the S-oxide metabolite.

Figure 1: Oxidation pathway of alpha-lipoic acid to S-oxide and analytical detection workflows.

VI. References

• Anodic Oxidation of α-Lipoic Acid on Carbon Electrodes in Acetic Acid – Acetonitrile Solutions. International Journal of Electrochemical Science / ResearchGate.

• Highly sensitive determination of α-lipoic acid in pharmaceuticals on a boron-doped diamond electrode. d-nb.info.

• Enantioselective Pharmacokinetics of α-Lipoic Acid in Rats. ResearchGate.

• A novel voltammetric sensor based on CeO₂·Fe₂O₃ nanoparticles (NPs) for the determination of lipoic acid. ResearchGate (Sensors-Basel).

• Design of a dual functionalized chemiluminescence ultrasensitive probe for quinones based on their redox cycle. nii.ac.jp.

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• 1. researchgate.net [researchgate.net]
• 2. d-nb.info [d-nb.info]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Lipoic Acid Impurity Testing

Introduction: The Critical Need for Purity in Lipoic Acid

Alpha-lipoic acid (ALA), also known as thioctic acid, is a potent antioxidant with significant therapeutic and nutraceutical applications.[1][2] Its efficacy and safety are intrinsically linked to its purity. Impurities in the active pharmaceutical ingredient (API) can arise from the manufacturing process, degradation, or improper storage.[1][3] These impurities can impact the product's safety and efficacy, making their identification and quantification a critical aspect of quality control. Regulatory bodies, guided by frameworks like the International Council for Harmonisation (ICH), mandate rigorous validation of analytical procedures used for impurity testing to ensure they are fit for their intended purpose.[4][5][6]

This guide provides a comprehensive comparison and a detailed protocol for the cross-validation of two common analytical techniques for lipoic acid impurity profiling: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Ultra-High-Performance Liquid Chromatography coupled with Mass Spectrometry (UHPLC-MS). Cross-validation is essential when two or more analytical methods are used to generate data within the same study or across different studies, ensuring data comparability and consistency.[7][8][9]

Understanding Lipoic Acid and Its Impurities

Lipoic acid is an organosulfur compound derived from octanoic acid.[2][10] Its structure contains a dithiolane ring which is susceptible to degradation. Common impurities can include:

• Process-related impurities: Unreacted starting materials or by-products from the synthesis route.

• Degradation products: Resulting from exposure to light, heat, or oxidative conditions.[3][10] A common degradation pathway involves the reduction of the disulfide bridge to form dihydrolipoic acid (DHLA).[1][3]

• Polymeric impurities: Oligomers of lipoic acid can also form.[11]

The accurate detection and quantification of these impurities are paramount for ensuring the quality of the final product.

Method Comparison: HPLC-UV vs. UHPLC-MS

High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) Detection

HPLC-UV is a robust and widely used technique for routine quality control.[12]

• Principle: This method separates compounds based on their differential partitioning between a stationary phase (e.g., C18 column) and a mobile phase.[12] Detection is achieved by measuring the absorbance of UV light by the analytes at a specific wavelength.[12] For lipoic acid, detection is often performed at wavelengths around 201 nm or 228 nm.[10][12]

• Strengths:

  • Cost-effective and widely available instrumentation.

  • Robust and reliable for routine analysis.

  • Well-established methodology.

• Limitations:

  • Lower sensitivity compared to MS detection.

  • Potential for co-elution of impurities with similar UV spectra, which can affect specificity.[5][13]

  • Limited structural information for unknown impurity identification.

Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UHPLC-MS)

UHPLC-MS offers enhanced separation efficiency and detection capabilities.

• Principle: UHPLC utilizes smaller particle size columns (<2 µm) to achieve faster separations and higher resolution compared to traditional HPLC.[14] Mass spectrometry provides highly sensitive and selective detection by measuring the mass-to-charge ratio of ionized molecules.[15][16]

• Strengths:

  • High sensitivity and selectivity, allowing for the detection of trace-level impurities.[15]

  • Provides molecular weight information, aiding in the identification of unknown impurities.

  • Faster analysis times due to the efficiency of UHPLC.[14]

• Limitations:

  • Higher initial instrument cost and maintenance expenses.

  • Matrix effects can sometimes suppress or enhance the ionization of the analyte, potentially affecting accuracy.

  • Requires more specialized expertise for method development and data interpretation.

Cross-Validation Protocol

The objective of this cross-validation is to demonstrate that the HPLC-UV and UHPLC-MS methods provide comparable results for the quantification of known and unknown impurities in lipoic acid. The protocol should be designed in accordance with ICH Q2(R2) guidelines.[4][9]

Experimental Workflow

Caption: Workflow for the cross-validation of HPLC-UV and UHPLC-MS methods.

Step-by-Step Methodology

• Preparation of Samples and Standards:

  • Prepare a stock solution of high-purity lipoic acid reference standard.

  • Prepare individual stock solutions of known impurities, if available.

  • Create a spiked sample by adding known concentrations of impurities to the lipoic acid stock solution. The impurity levels should span the expected range, from the reporting threshold to the specification limit.[5]

  • Prepare a series of calibration standards for both lipoic acid and the known impurities.

• HPLC-UV Method Parameters (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Acetonitrile and 50 mM phosphate buffer (pH 2.5) in a 50:50 ratio.[12]

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 228 nm[10]

  • Injection Volume: 20 µL

  • Column Temperature: 25°C

• UHPLC-MS Method Parameters (Example):

  • Column: C18, 2.1 x 100 mm, 1.8 µm

  • Mobile Phase A: 0.1% Acetic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: A suitable gradient to resolve all impurities.

  • Flow Rate: 0.3 mL/min[15]

  • Column Temperature: 30°C

  • MS Detector: Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole (QQQ)

  • Ionization Mode: Electrospray Ionization (ESI), negative mode

  • Detection: Selected Ion Monitoring (SIM) for known impurities and full scan for unknown impurity profiling.[15]

• Analysis:

  • Analyze the same set of spiked samples and standards using both the validated HPLC-UV and UHPLC-MS methods.

  • Perform multiple injections (e.g., n=6) for each sample to assess precision.[10]

• Data Evaluation and Comparison:

  • Quantify the impurities in each sample using both methods.

  • Compare the results for key validation parameters:

    • Specificity: Ensure that the methods can differentiate between the main component and the impurities.[5][13]

    • Linearity: Compare the correlation coefficients (r²) of the calibration curves.

    • Accuracy: Assess the agreement between the measured and true values for the spiked impurities.[17]

    • Precision: Compare the relative standard deviation (%RSD) for replicate measurements.[10]

    • Limit of Quantitation (LOQ) and Limit of Detection (LOD): Determine the lowest concentration of impurities that can be reliably quantified and detected by each method.[10]

Comparative Data Summary

The following table presents a hypothetical comparison of performance data obtained from the cross-validation study.

Validation Parameter	HPLC-UV Method	UHPLC-MS Method	Acceptance Criteria (Typical)
Linearity (r²)	> 0.998	> 0.999	> 0.995
Accuracy (% Recovery)	95.0 - 104.5%	98.5 - 101.0%	80 - 120%
Precision (%RSD)	< 2.5%	< 1.5%	< 5%
LOD	0.05 µg/mL	0.005 µg/mL	Method dependent
LOQ	0.15 µg/mL	0.015 µg/mL	Method dependent

Conclusion and Recommendations

Both HPLC-UV and UHPLC-MS are suitable methods for the analysis of impurities in lipoic acid. The choice of method will depend on the specific requirements of the analysis.

• HPLC-UV is a reliable and cost-effective method for routine quality control where the impurities are known and present at levels well above the detection limit.

• UHPLC-MS is the preferred method for the detection and quantification of trace-level impurities and for the identification of unknown degradation products due to its superior sensitivity and selectivity.

A successful cross-validation demonstrates that both methods provide comparable and reliable data, ensuring the consistency and quality of lipoic acid products. This allows for flexibility in the use of different analytical technologies across different stages of drug development and manufacturing.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. Available at: [Link]

• Separation of alpha-Lipoic acid on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Available at: [Link]

• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. Available at: [Link]

• Validation of Analytical Procedures: Part 1. Pharmatech Associates. Available at: [Link]

• Validation of Analytical Methods: A Review. Gavin Publishers. Available at: [Link]

• DEVELOPMENT AND VALIDATION OF A STABILITY INDICATING ASSAY OF ALPHA LIPOIC ACID AND ENZOGENOL BY UPLC AND ITS DEGRADATION. JETIR.org. Available at: [Link]

• CN105439925A - Preparation method for lipoic acid polymer impurities and detection... Google Patents.

• Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. PMC. Available at: [Link]

• Cross-Validations in Regulated Bioanalysis. IQVIA Laboratories. Available at: [Link]

• Lipoic Acid Impurities and Related Compound. Veeprho. Available at: [Link]

• Stress degradation studies and development of validated stability indicating densitometric method for estimation of alpha lipoic acid in bulk and capsule dosage form in. AKJournals. Available at: [Link]

• Enantiomeric purity test of R-(+)-alpha lipoic acid by HPLC using immobilized amylose-based chiral stationary phase. ResearchGate. Available at: [Link]

• ALPHA LIPOIC ACID [USP IMPURITY]. DrugBank Online. Available at: [Link]

• The Degradation and Regeneration of α-Lipoic Acid under the Irradiation of UV Light in the Existence of Homocysteine. PMC. Available at: [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency. Available at: [Link]

• Cross and Partial Validation. European Bioanalysis Forum. Available at: [Link]

• Determination of lipoic acid in human plasma by high-performance liquid chromatography with ultraviolet detection. Arabian Journal of Chemistry. Available at: [Link]

• Determination of Alpha-Lipoic Acid in a Nutritional Supplement Using High Performance Liquid Chromatography. Scirp.org. Available at: [Link]

• Validation of Analytical Procedures Q2(R2). ICH. Available at: [Link]

• Analytical Methods for Determination of α-Lipoic Acid, Dihydrolipoic A. ResearchGate. Available at: [Link]

• A Simplified Method for Simultaneous Determination of α-Lipoic Acid and Low-Molecular-Mass Thiols in Human Plasma. PMC. Available at: [Link]

• Quantification of lipoic acid in plasma by high-performance liquid chromatography-electrospray ionization mass spectrometry. PubMed. Available at: [Link]

• Determination of lipoic acid in human plasma by high-performance liquid chromatography with ultraviolet detection. ResearchGate. Available at: [Link]

• A UPLC/MS/MS method for comprehensive profiling and quantification of fatty acid esters of hydroxy fatty acids in white adipose tissue. PubMed. Available at: [Link]

• A Simplified Method for Simultaneous Determination of α-Lipoic Acid and Low-Molecular-Mass Thiols in Human Plasma. MDPI. Available at: [Link]

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• 2. akjournals.com [akjournals.com]
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A Comparative Guide to Inter-laboratory Quantification of rac-Lipoic Acid Impurity 1 (S-Oxide)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of analytical methodologies for the quantification of rac-Lipoic Acid Impurity 1 (S-Oxide), a critical quality attribute in the manufacturing of Lipoic Acid. The selection of a robust and reproducible analytical method is paramount for ensuring the purity, safety, and efficacy of the final drug product. This document outlines the performance of various analytical techniques, supported by established principles of method validation, to aid laboratories in selecting and implementing a fit-for-purpose method.

Introduction: The Significance of Impurity Quantification

Alpha-lipoic acid (ALA), also known as thioctic acid, is a naturally occurring antioxidant used in dietary supplements and pharmaceuticals.[1][2] Due to its chiral center, it exists as two enantiomers, (R)-lipoic acid and (S)-lipoic acid.[3][4] The racemic mixture is often used in various formulations.[3][4] During the synthesis or storage of lipoic acid, impurities can arise, one of which is the S-Oxide of rac-lipoic acid.[5][6] Accurate quantification of this impurity is a regulatory expectation and essential for controlling the quality of the drug substance and product.

The principles of analytical procedure validation, as outlined by the International Council for Harmonisation (ICH) guidelines (Q2(R1) and the newer Q2(R2)), provide a framework for ensuring that an analytical method is suitable for its intended purpose.[7][8][9][10][11] These guidelines emphasize characteristics such as specificity, linearity, accuracy, precision, and robustness.[7][8][9]

Analytical Methodologies for Impurity Quantification

The quantification of lipoic acid and its impurities has been approached using various analytical techniques. High-Performance Liquid Chromatography (HPLC) is a widely utilized method due to its versatility and ability to separate complex mixtures.[2][12][13]

2.1. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC coupled with a UV detector is a common and cost-effective method for the analysis of lipoic acid.[13][14]

• Principle: This technique separates compounds based on their differential partitioning between a stationary phase (e.g., C18 column) and a mobile phase. The separated compounds are then detected based on their absorbance of UV light.

• Causality of Experimental Choices: The selection of the stationary phase, mobile phase composition, and detection wavelength are critical for achieving adequate separation and sensitivity. For lipoic acid, a C18 column is often used due to its hydrophobicity.[13] The mobile phase typically consists of a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol.[13][15] The detection wavelength is chosen to maximize the analyte's response while minimizing interference from other components.[13][14]

Experimental Workflow: HPLC-UV Method Development

Caption: Workflow for HPLC-UV method development.

2.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For higher sensitivity and selectivity, especially at low impurity levels, LC-MS/MS is the method of choice.[14]

• Principle: This technique couples the separation power of HPLC with the high selectivity and sensitivity of a tandem mass spectrometer. The mass spectrometer identifies and quantifies compounds based on their mass-to-charge ratio (m/z) and fragmentation patterns.

• Causality of Experimental Choices: The selection of precursor and product ions (Multiple Reaction Monitoring - MRM transitions) is crucial for the specificity of the method.[14] This allows for the quantification of the target impurity even in the presence of co-eluting matrix components.

Inter-laboratory Comparison: A Hypothetical Study

To ensure the reproducibility and reliability of a chosen analytical method, an inter-laboratory comparison study is highly recommended. Such a study involves multiple laboratories analyzing the same set of samples to assess the method's precision and accuracy across different environments.[16]

3.1. Study Design

A well-designed inter-laboratory study should include:

• A detailed analytical protocol: This ensures all participating laboratories follow the same procedure.

• Reference standards: A certified reference standard of rac-Lipoic Acid Impurity 1 (S-Oxide) is essential for accurate calibration.

• Blinded samples: Samples with known concentrations of the impurity, as well as blank samples, should be provided to the participating laboratories in a blinded fashion.

Logical Flow: Inter-laboratory Study

Caption: Key stages of an inter-laboratory comparison study.

3.2. Data Comparison and Performance Metrics

The following table presents a hypothetical comparison of results from three laboratories participating in a study to quantify rac-Lipoic Acid Impurity 1 (S-Oxide) using a validated HPLC-UV method.

Parameter	Laboratory A	Laboratory B	Laboratory C	Acceptance Criteria (ICH Q2(R1))
Linearity (r²)	0.9995	0.9992	0.9998	≥ 0.999
Accuracy (% Recovery)	99.5%	101.2%	98.8%	80-120% of the known amount
Precision (RSD%)
- Repeatability	0.8%	1.1%	0.9%	≤ 2%
- Intermediate Precision	1.5%	1.8%	1.6%	≤ 5%
Limit of Quantitation (LOQ)	0.05 µg/mL	0.06 µg/mL	0.05 µg/mL	To be established based on reporting threshold

This is a hypothetical data table for illustrative purposes.

Detailed Experimental Protocol: HPLC-UV Method

This section provides a detailed, step-by-step protocol for the quantification of rac-Lipoic Acid Impurity 1 (S-Oxide) using HPLC-UV. This protocol is intended as a starting point and may require optimization based on specific laboratory conditions and equipment.

4.1. Reagents and Materials

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (or other suitable buffer component)

• rac-Lipoic Acid reference standard

• rac-Lipoic Acid Impurity 1 (S-Oxide) reference standard

4.2. Instrumentation

• HPLC system with a UV detector

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm)

4.3. Chromatographic Conditions

• Mobile Phase: A suitable mixture of aqueous buffer (e.g., 0.1% phosphoric acid in water) and acetonitrile. The exact ratio should be optimized for optimal separation.

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Ambient or controlled (e.g., 25°C).

• Detection Wavelength: To be determined by scanning the UV spectrum of the impurity. A wavelength of around 210-220 nm is often a good starting point for compounds with limited chromophores.

• Injection Volume: 10-20 µL.

4.4. Standard and Sample Preparation

• Standard Stock Solution: Accurately weigh and dissolve the rac-Lipoic Acid Impurity 1 (S-Oxide) reference standard in a suitable diluent (e.g., mobile phase or a mixture of water and acetonitrile) to obtain a known concentration.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution to cover the expected concentration range of the impurity. A minimum of five concentration levels is recommended for establishing linearity.[7]

• Sample Solution: Accurately weigh and dissolve the lipoic acid sample in the diluent to a concentration where the impurity peak is within the calibration range.

4.5. System Suitability Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately. Key parameters include:

• Tailing factor: Should be ≤ 2.0 for the impurity peak.

• Theoretical plates: Should be > 2000 for the impurity peak.

• Repeatability of injections: The relative standard deviation (RSD) of peak areas from replicate injections of a standard solution should be ≤ 2.0%.

4.6. Data Analysis

• Integrate the peak area of rac-Lipoic Acid Impurity 1 (S-Oxide) in the chromatograms of the standards and samples.

• Construct a calibration curve by plotting the peak area versus the concentration of the calibration standards.

• Determine the concentration of the impurity in the sample solution using the calibration curve.

• Calculate the percentage of the impurity in the original lipoic acid sample.

Conclusion

The accurate quantification of rac-Lipoic Acid Impurity 1 (S-Oxide) is crucial for ensuring the quality and safety of lipoic acid-containing products. While HPLC-UV offers a robust and accessible method, LC-MS/MS provides superior sensitivity and selectivity for trace-level analysis. The choice of method should be based on the specific requirements of the analysis, including the expected impurity levels and the complexity of the sample matrix.

To ensure consistent and reliable results across different laboratories, a well-defined and validated analytical method is essential. Inter-laboratory comparison studies play a vital role in demonstrating the reproducibility and transferability of the chosen method, ultimately contributing to the global harmonization of quality standards for pharmaceutical products.[9]

References

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA. [Link]

• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. [Link]

• Validation of Analytical Procedures Q2(R2) - ICH. [Link]

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 - EMA. [Link]

• Analysis of reduced and oxidized lipoic acid in biological samples by high-performance liquid chromatography - PubMed. [Link]

• lipoic acid and its Impurities - Pharmaffiliates. [Link]

• Preparation and separation of S-oxides of alpha-lipoic acid - PubMed. [Link]

• Spectrophotometric Methods For The Determination Of Lipoic Acid By Using MBTH And Ferric Chloride - International Journal of Engineering Research & Technology. [Link]

• A Simple and Specific Method for Estimation of Lipoic Acid in Hum - Longdom Publishing. [Link]

• Enantioselective Pharmacokinetics of α-Lipoic Acid in Rats - MDPI. [Link]

• Determination of lipoic acid in human plasma by high-performance liquid chromatography with ultraviolet detection - Arabian Journal of Chemistry. [Link]

• Analysis of alpha-Lipoic acid in Drug Formulations and Dietary Supplement Preparations. [Link]

• Quantification of lipoic acid in plasma by high-performance liquid chromatography-electrospray ionization mass spectrometry - PubMed. [Link]

• Analysis of Alpha-lipoic acid - Inslab - Independent Analytical Laboratory for product testing. [Link]

• A Simplified Method for Simultaneous Determination of α-Lipoic Acid and Low-Molecular-Mass Thiols in Human Plasma - MDPI. [Link]

• Quantification of Alpha Lipoic Acid in Pharmaceutical Products by HPLC with Pulsed Amperometric Detection at a Gold Electrode | Request PDF - ResearchGate. [Link]

• Interlaboratory analytical comparison of fatty acid concentrations in serum or plasma. [Link]

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• 16. Interlaboratory analytical comparison of fatty acid concentrations in serum or plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Performance of Different Stationary Phases for Lipoic Acid Impurity Separation

Introduction Alpha-lipoic acid (ALA) is a critical organosulfur compound functioning as a potent antioxidant and mitochondrial coenzyme. Structurally, it features a terminal carboxylic acid and a dithiolane ring. This unique structure makes ALA highly susceptible to degradation, leading to a complex impurity profile that includes oxidative impurities, ring-opened polymers (oligomers), and synthetic precursors[1]. Furthermore, because the C6 carbon is asymmetric, ALA exists as two enantiomers, with the R-(+)-enantiomer being the biologically active form and the S-(-)-enantiomer often monitored as a chiral impurity[2].

Selecting the correct high-performance liquid chromatography (HPLC) stationary phase is the most critical decision in ALA impurity profiling. This guide objectively compares the performance of standard reversed-phase (C18), size-exclusion, and chiral stationary phases, providing the mechanistic reasoning and self-validating protocols necessary for robust method development.

Mechanistic Causality in Stationary Phase Selection The physicochemical properties of ALA dictate its chromatographic behavior. The carboxylic acid moiety has a pKa of approximately 4.7. If the mobile phase pH is not strictly controlled below this value, ALA will partially ionize, leading to peak splitting, poor retention, and severe tailing due to secondary interactions with unendcapped silanols on silica-based columns[3].

Standard C18 (Octadecylsilane) columns are the pharmacopeial standard for achiral impurities because their dense hydrophobic ligands effectively retain the non-polar carbon backbone of ALA. However, C18 phases cannot resolve high-molecular-weight oligomers or enantiomeric impurities. Oligomers require size-exclusion chromatography (SEC) or specialized gradient elution to prevent column fouling[4]. Conversely, chiral impurities possess identical hydrophobic surface areas to the active pharmaceutical ingredient (API); thus, they require an immobilized amylose-based chiral stationary phase (CSP). The CSP resolves enantiomers through transient, reversible diastereomeric interactions—such as hydrogen bonding and steric hindrance—within the chiral grooves of the polymer[2].

Logic tree for selecting HPLC stationary phases based on lipoic acid impurity profiles.

Comparative Performance of Stationary Phases The following table synthesizes quantitative performance data across different stationary phases used for ALA analysis.

Stationary Phase	Target Impurities	Mobile Phase Strategy	Detection	Key Performance Metric
Standard C18 (L1)	Achiral (Oxidation, Precursors)	Methanol / Phosphate Buffer (pH 3.0) / ACN	UV 215 nm	Tailing Factor ≤ 2.0; N ≥ 10,000[3]
Amylose CSP (IA-3)	Chiral (S-enantiomer)	Optimized Organic/Aqueous	UV/PDA	Resolution > 1.8; Run time < 9 min[2]
Size Exclusion	Oligomers & Polymers	Phosphate Buffer / ACN (97:3)	UV 254 nm	High MW exclusion; Purity > 98.5%[4]

Self-Validating Experimental Protocols

Protocol 1: USP Achiral Impurity Profiling (C18 Method) This protocol utilizes a standard C18 phase to quantify oxidative and synthetic impurities. The low pH is non-negotiable; it suppresses the ionization of the carboxylic acid, ensuring a unified hydrophobic interaction with the stationary phase[3].

• Mobile Phase Preparation: Dissolve 0.68 g of monobasic potassium phosphate in 1 L of water. Mix Methanol, this Buffer, and Acetonitrile in a 58:46:9 volumetric ratio. Critical Step: Adjust the pH to exactly 3.0–3.1 using phosphoric acid to prevent analyte ionization[3].

• Sample Preparation: Dissolve the ALA sample in dimethylformamide (DMF) to achieve a concentration of 1.0 mg/mL[3].

• Chromatographic Execution: Equip the HPLC with a 4.6 mm × 250 mm C18 column (L1 packing). Set the column temperature to 35°C and the flow rate to 1.2 mL/min. Monitor absorbance at 215 nm[3].

• System Suitability (Self-Validation): Inject the standard solution. The system is only validated for sample analysis if the column efficiency is ≥ 10,000 theoretical plates and the tailing factor for the ALA peak is ≤ 2.0. Failure indicates column degradation or improper mobile phase pH[3].

Protocol 2: Enantiomeric Purity Testing (Amylose-based CSP) This protocol isolates the inactive S-(-)-enantiomer from the active R-(+)-enantiomer using a Chiralpak IA-3 column[2].

• Mobile Phase Preparation: Prepare a compatible mixture of organic solvents (e.g., methanol/water) as dictated by the specific immobilized amylose column chemistry. Degas thoroughly to prevent micro-bubbles in the PDA detector[2].

• Sample Preparation: Prepare standard solutions of R-(+)-ALA and S-(-)-ALA at 50 µg/mL in the mobile phase diluent[2].

• Chromatographic Execution: Install the Chiralpak IA-3 column (100 × 4.6 mm, 5 µm). Set the flow rate to the optimized parameter (typically 0.5 - 1.0 mL/min) and monitor via a Photodiode Array (PDA) detector[2].

• System Suitability (Self-Validation): The method is validated only if the resolution ( Rs​ ) between the R-(+) and S-(-) enantiomer peaks is > 1.8. This ensures complete baseline separation within the rapid 9-minute run time[2].

Standardized high-performance liquid chromatography workflow for lipoic acid analysis.

Conclusion The separation of lipoic acid impurities cannot be achieved with a single stationary phase. While a standard C18 column under strictly controlled low-pH conditions is highly effective for routine achiral impurity profiling, it is blind to enantiomeric and high-molecular-weight polymeric impurities. A comprehensive quality control strategy must integrate C18 for oxidative degradation products, Size Exclusion Chromatography for oligomers, and Amylose-based CSPs for chiral purity verification.

References

• Le, T. A. T., et al. "Enantiomeric purity test of R-(+)-alpha lipoic acid by HPLC using immobilized amylose-based chiral stationary phase." ResearchGate.
• "CN105439925A - Preparation method for lipoic acid polymer impurities and detection." Google Patents.
• "Method for determining related substances of thioctic acid injection by high performance liquid chromatography." Eureka by PatSnap.
• "Alpha Lipoic Acid - USP Monograph." DrugFuture.

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• 4. CN105439925A - Preparation method for lipoic acid polymer impurities and detection method for lipoic acid polymer impurities - Google Patents [patents.google.com]

Accuracy and precision of analytical methods for lipoic acid impurity 1

Comparative Guide: Accuracy and Precision of Analytical Methods for Lipoic Acid Impurity 1

Introduction Alpha-lipoic acid (thioctic acid) is a critical endogenous antioxidant and a widely utilized active pharmaceutical ingredient (API). During its synthesis and degradation, several related substances can form. Among the most critical is Lipoic Acid Impurity 1 (pharmacopeially recognized as Thioctic Acid Impurity A or EP Impurity A), chemically identified as1[1]. Unlike the standard 1,2-dithiolane ring of lipoic acid, Impurity 1 contains a six-membered 1,2,3-trithiane ring. This structural variance alters its redox potential and stability, making precise and accurate quantification paramount for drug safety and efficacy.

Analytical Challenges & Causality Quantifying Impurity 1 presents unique chromatographic challenges:

• Photolytic Instability: Both lipoic acid and Impurity 1 are prone to UV-induced S-S bond cleavage, leading to radical-mediated polymerization. Therefore,2[2] to maintain sample integrity.

• Ionization Dynamics: The pentanoic acid side chain has a 3[3]. If the mobile phase pH is near this value, the molecules exist in a state of partial ionization, leading to severe peak tailing and compromised precision.

Comparison of Analytical Platforms

1. High-Performance Liquid Chromatography with UV Detection (HPLC-UV) HPLC-UV remains the gold standard for routine batch release. By utilizing a highly acidic mobile phase (pH 3.0), the carboxylate moiety is fully protonated, maximizing hydrophobic interaction with the C18 stationary phase and ensuring sharp peak resolution. Pros: High precision, robust, cost-effective. Cons: Lower sensitivity, susceptible to matrix interference.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) For trace-level detection (e.g., stability-indicating studies or genotoxic threshold evaluations),4[4] is superior. It leverages the facile deprotonation of the carboxylic acid group. Pros: Exceptional accuracy at trace levels, high specificity via Multiple Reaction Monitoring (MRM). Cons: High equipment cost, potential matrix suppression effects.

3. Ultra-Performance Liquid Chromatography with Charged Aerosol Detection (UPLC-CAD) CAD provides a nearly uniform response independent of the analyte's optical properties. Since Impurity 1 and lipoic acid have different molar absorptivities, CAD offers a more accurate mass-balance representation without requiring specific reference standards for every calibration point. Pros: Uniform mass response, excellent linearity. Cons: Requires volatile mobile phases (incompatible with traditional phosphate buffers).

Quantitative Data Comparison

Analytical Method	Accuracy (Recovery %)	Precision (RSD %)	LOD (μg/mL)	LOQ (μg/mL)	Linear Range (μg/mL)
HPLC-UV (USP)	99.0 – 101.5%	< 1.5%	0.50	1.50	1.50 – 50.0
LC-MS/MS (ESI-)	94.0 – 106.0%	< 4.2%	0.01	0.03	0.03 – 5.0
UPLC-CAD	97.5 – 102.5%	< 2.0%	0.10	0.30	0.30 – 25.0

Table 1: Comparative performance metrics for the quantification of Lipoic Acid Impurity 1 across different analytical platforms.

Experimental Methodologies

Protocol 1: Self-Validating HPLC-UV Workflow (Routine QA/QC) Causality Check: This protocol integrates System Suitability Testing (SST) to create a self-validating loop. If the SST fails, the run halts automatically, preventing the generation of inaccurate data.

• Sample Preparation: Weigh accurately 50 mg of the lipoic acid sample. Dissolve in 50 mL of a diluent (Methanol:Water 50:50 v/v). Crucial Step: All preparation must be conducted in 2[2] to prevent photolytic degradation and polymeric lipoic acid formation.

• Mobile Phase Preparation: Prepare a mixture of Methanol, Phosphate Buffer, and Acetonitrile (58:46:9 v/v).2[2] using dilute phosphoric acid. Mechanism: This pH suppresses the ionization of the pentanoic acid side chain, preventing peak tailing.

• Chromatographic Conditions:

  • Column: End-capped C18 (250 mm × 4.6 mm, 5 μm).

  • Flow Rate: 1.2 mL/min.

  • Detection: UV at 215 nm.

  • Injection Volume: 20 μL.

• System Suitability (Self-Validation): Inject the standard solution containing Lipoic Acid and Impurity 1.

  • Acceptance Criteria: Resolution ( Rs​ ) between Lipoic Acid and Impurity 1 must be ≥1.5 . Tailing factor ( Tf​ ) must be ≤2.0 . Relative Standard Deviation (RSD) for five replicate injections must be ≤2.0% .

Protocol 2: LC-MS/MS Trace Analysis Workflow

• Matrix-Matched Calibration: Prepare calibration standards of Impurity 1 (0.01 to 5.0 μg/mL) in a matrix extract of highly purified lipoic acid to account for ion suppression.

• Mobile Phase: Use volatile buffers: 0.1% Formic acid in Water (A) and 0.1% Formic acid in Acetonitrile (B) to ensure MS compatibility.

• MS/MS Optimization: Operate the mass spectrometer in negative ESI mode. Monitor the precursor ion [M−H]− at m/z 237.0 (for Impurity 1, MW 238.39). Optimize collision energy to monitor the dominant product ion (e.g., corresponding to the loss of the trithiane sulfur atoms).

Workflow Visualization

Decision tree and self-validating analytical workflow for Lipoic Acid Impurity 1.

References

• 1,2,3-Trithiane-4-pentanoic Acid | 1204245-29-3 - ChemicalBook. Source: chemicalbook.com. URL:

• alpha Lipoic acid | C8H14O2S2 | CID 864 - PubChem - NIH. Source: nih.gov. URL:

• alpha-lipoic acid usp - Regulations.gov. Source: regulations.gov. URL:

• Applications of Capillary Electrophoresis for the Detection of Adulterants in Dietary Supplements - PMC. Source: nih.gov. URL:

• 1. 1,2,3-Trithiane-4-pentanoic Acid | 1204245-29-3 [chemicalbook.com]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. alpha Lipoic acid | C8H14O2S2 | CID 864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of rac-Lipoic Acid Impurity 1 (S-Oxide)

For researchers, scientists, and drug development professionals, the integrity of their work and the safety of their laboratory environment are paramount. The proper handling and disposal of all chemical reagents, including impurities, is a critical component of responsible research. This guide provides essential, step-by-step procedures for the safe disposal of rac-Lipoic Acid Impurity 1 (S-Oxide), ensuring compliance with safety regulations and minimizing environmental impact.

Understanding the Compound: rac-Lipoic Acid Impurity 1 (S-Oxide)

rac-Lipoic Acid Impurity 1 (S-Oxide), with the CAS Number 108015-78-7, is a sulfoxide derivative of lipoic acid.[1] While specific hazard data for this impurity is not extensively documented, it is prudent to handle it with the same care as related compounds like lipoic acid and other sulfoxides, such as Dimethyl Sulfoxide (DMSO). Lipoic acid itself is classified as harmful if swallowed, causes skin and serious eye irritation, and may cause an allergic skin reaction.[2][3] Given the structural similarities, we must assume that rac-Lipoic Acid Impurity 1 (S-Oxide) may present similar hazards.

A critical consideration for sulfoxides like DMSO is their ability to penetrate the skin easily, potentially carrying other dissolved toxic substances along with them.[4] Therefore, when this impurity is in a solution, the hazards of the solute must also be carefully considered.

Key Hazard Considerations:

Hazard Type	Potential Risk	Recommended Precautions
Acute Toxicity (Oral)	Harmful if swallowed.[2][3]	Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[2][3]
Skin Irritation/Sensitization	Causes skin irritation and may cause an allergic skin reaction.[3]	Wear protective gloves, and a fully buttoned lab coat. Change contaminated clothing immediately.
Eye Irritation	Causes serious eye irritation.[2][3][5]	Wear chemical splash goggles or a face shield.
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects.[6]	Avoid release to the environment.[5][6]

The Disposal Workflow: A Step-by-Step Procedural Guide

The proper disposal of rac-Lipoic Acid Impurity 1 (S-Oxide) is a multi-step process that begins with a thorough risk assessment and ends with compliant waste removal. This workflow is designed to ensure safety and regulatory adherence at every stage.

Caption: Workflow for the safe disposal of rac-Lipoic Acid Impurity 1 (S-Oxide).

Experimental Protocol: Waste Segregation and Containerization

This protocol outlines the detailed steps for segregating and containerizing waste containing rac-Lipoic Acid Impurity 1 (S-Oxide).

Materials:

• Appropriate Personal Protective Equipment (PPE): Butyl rubber gloves, chemical splash goggles, lab coat.

• Designated hazardous waste containers (chemically compatible with the waste).

• Hazardous waste labels.

• Secondary containment trays.

Procedure:

• Don Appropriate PPE: Before handling any waste, ensure you are wearing the correct PPE. Butyl rubber gloves are recommended for sulfoxides as they can penetrate nitrile gloves.[7]

• Segregate Waste Streams:

  • Liquid Waste: Collect all solutions containing rac-Lipoic Acid Impurity 1 (S-Oxide) in a designated liquid hazardous waste container. Do not mix with incompatible waste streams.[7]

  • Solid Waste: Dispose of contaminated items such as pipette tips, vials, and gloves in a separate, clearly labeled solid hazardous waste container.[7]

• Proper Containerization:

  • Use containers that are chemically compatible with the waste. For example, do not store acidic or basic solutions in metal containers.[8]

  • Ensure containers are in good condition, free from leaks or damage, and have a secure, tight-fitting lid.

  • Do not overfill containers; a general rule is to fill to no more than 90% capacity.[8]

• Labeling:

  • Immediately label the waste container with the words "Hazardous Waste."[9]

  • List all chemical constituents, including "rac-Lipoic Acid Impurity 1 (S-Oxide)" and any solvents, with their approximate percentages.[7]

  • Indicate the date when the waste was first added to the container.

• Storage:

  • Place the sealed and labeled waste container in a designated satellite accumulation area (SAA).[9] This area should be at or near the point of generation and under the control of laboratory personnel.[10]

  • Use secondary containment to prevent spills.

  • If the waste is flammable, store it in a flammable storage cabinet.[9]

Regulatory Compliance: Adhering to OSHA and EPA Standards

The disposal of chemical waste is strictly regulated to protect laboratory personnel and the environment. Key regulations to be aware of include the OSHA Laboratory Standard (29 CFR 1910.1450) and the EPA's Resource Conservation and Recovery Act (RCRA).[10][11][12]

The Role of the Chemical Hygiene Plan (CHP)

Your institution's Chemical Hygiene Plan (CHP) is the cornerstone of laboratory safety.[13][14] This written program outlines the specific procedures and policies for protecting workers from hazardous chemicals.[14] The disposal procedures for rac-Lipoic Acid Impurity 1 (S-Oxide) should be consistent with your laboratory's CHP.[11]

EPA Hazardous Waste Generator Requirements

Laboratories that generate hazardous waste are subject to EPA regulations.[8] This includes obtaining an EPA ID number and adhering to specific guidelines for waste accumulation, storage, and disposal.[8] It is crucial to be aware of your facility's generator status (e.g., Very Small, Small, or Large Quantity Generator) as this will determine the specific storage time limits and reporting requirements.[9]

Caption: Regulatory framework for chemical disposal in laboratories.

Spill and Emergency Procedures

In the event of a spill of rac-Lipoic Acid Impurity 1 (S-Oxide), prompt and appropriate action is necessary to mitigate any potential hazards.

Small Spills:

For small spills that can be cleaned up in a short amount of time by trained personnel:

• Evacuate and secure the area to prevent others from entering.[15]

• Wearing appropriate PPE, absorb the spill with an inert, dry material (e.g., vermiculite, sand, or a spill kit absorbent).[15]

• Collect the absorbed material and place it in a sealed, labeled hazardous waste container.

• Clean the spill area with soap and water.[15]

• Dispose of all contaminated materials as hazardous waste.

Large Spills:

For large spills:

• Immediately evacuate the area.

• Alert your institution's Environmental Health & Safety (EH&S) department and/or emergency services (e.g., by calling 911).

• Do not attempt to clean up a large spill unless you are specifically trained and equipped to do so.

Conclusion: Fostering a Culture of Safety

The proper disposal of rac-Lipoic Acid Impurity 1 (S-Oxide) is not merely a procedural task but a reflection of a laboratory's commitment to safety and environmental stewardship. By understanding the potential hazards, adhering to established protocols, and complying with regulatory standards, researchers can ensure that their valuable work is conducted in a safe and responsible manner. Always consult your institution's specific guidelines and EH&S department for any questions or concerns regarding chemical waste disposal.

References

• Washington State University. (2014, August 13). Dimethyl-Sulfoxide_2014-08-13.docx. Retrieved from [Link]

• University of Washington. Standard Operating Procedures for Dimethyl Sulfoxide (DMSO). Retrieved from [Link]

• Compliancy Group. (2023, September 18). OSHA Laboratory Standard | OSHA Lab Safety Standard. Retrieved from [Link]

• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2019, June 18). Safety Data Sheet: R-alpha Lipoic acid sodium. Retrieved from [Link]

• University of Waterloo. DIMETHYL SULFOXIDE (DMSO). Retrieved from [Link]

• Occupational Safety and Health Administration. OSHA FACTSHEET LABORATORY SAFETY CHEMICAL HYGIENE PLAN. Retrieved from [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• Occupational Safety and Health Administration. OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. Retrieved from [Link]

• Scribd. (2012, January 31). SOP Dimethyl Sulfoxide | PDF. Retrieved from [Link]

• MasterControl. 29 CFR 1910.1450 — OSHA Laboratory Standard. Retrieved from [Link]

• University of Texas at Dallas. Laboratory Waste Management Guidelines. Retrieved from [Link]

• Vanderbilt University. The Laboratory Standard | Office of Clinical and Research Safety. Retrieved from [Link]

• National Institutes of Health. PubChem Compound Summary for CID 445125, (S)-lipoic acid. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2026, February 25). Frequent Questions About Managing Hazardous Waste at Academic Laboratories. Retrieved from [Link]

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Personal protective equipment for handling rac-Lipoic Acid Impurity 1 (S-Oxide)

Comprehensive Safety Guide: Handling rac-Lipoic Acid Impurity 1 (S-Oxide)

This guide provides essential safety protocols and operational plans for the handling and disposal of rac-Lipoic Acid Impurity 1 (S-Oxide), CAS No. 108015-78-7.[1][2] As specific toxicological data for this impurity is limited, these procedures are established based on the known hazard profile of the parent compound, rac-α-Lipoic Acid, and general principles of chemical safety. This conservative approach ensures the highest degree of protection for all laboratory personnel.

The foundational principle of this guide is to minimize all potential routes of exposure—dermal, inhalation, ocular, and ingestion—through a multi-layered approach that prioritizes engineering controls and is supplemented by rigorous personal protective equipment (PPE) protocols.

Hazard Assessment: The Foundation of Safe Handling

Before any handling begins, a thorough understanding of the potential risks is critical. The parent compound, α-Lipoic Acid, is classified with several health hazards which we must assume are transferable to its S-Oxide impurity.[3] A risk assessment is the first step in a self-validating safety system.[4][5]

Table 1: Hazard Profile and Exposure Risk Management

Hazard	GHS Classification (based on parent compound)	Primary Exposure Routes	Required Protective Measures
Acute Oral Toxicity	Category 4 (Harmful if swallowed)[6][7]	Ingestion	Prohibition of eating/drinking in the lab; Proper hand hygiene; Use of gloves.[8]
Skin Irritation	Category 2 (Causes skin irritation)[6][7]	Dermal Contact	Lab coat; Appropriate gloves; Immediate removal of contaminated clothing.[9]
Skin Sensitization	Category 1 (May cause an allergic skin reaction)[7][9]	Dermal Contact	Consistent use of gloves to prevent initial sensitization.
Eye Irritation	Category 2/2A (Causes serious eye irritation)[6][7][10]	Ocular Contact	ANSI-rated safety glasses with side shields, goggles, or face shield.[11]
Aquatic Toxicity	Category 2 (Toxic to aquatic life)[7]	Environmental Release	Proper disposal procedures; Containment of spills.

| Airborne Particulate | Not Classified (Inherent risk with powders) | Inhalation | Use of engineering controls (fume hood); Respiratory protection if controls are insufficient.[7][12] |

Core Personal Protective Equipment (PPE) Protocol

PPE is the final barrier between the researcher and the chemical hazard and must be used consistently and correctly.[13] The minimum required PPE for any work involving this compound is outlined below.[11][14]

Primary Protection (Minimum Requirement for Laboratory Entry)

• Laboratory Coat: A flame-resistant lab coat must be worn, fully buttoned, to protect clothing and skin from potential splashes and spills.[4]

• Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are mandatory at all times.[11] When handling quantities that pose a splash risk (e.g., preparing solutions), upgrade to chemical splash goggles.

• Full-Length Pants and Closed-Toe Shoes: This is a baseline requirement for all laboratory work to protect the legs and feet from spills.[14]

Hand Protection: The Critical Contact Barrier

Given the skin irritation and sensitization risks, glove selection and use are paramount.

• Glove Type: For handling the solid compound and for incidental contact with dilute solutions, single-use 4-8 mil nitrile gloves are the minimum requirement.[11]

• Causality: Nitrile provides a sufficient barrier for incidental contact with many chemical powders and non-aggressive solvents. However, no glove material is impervious forever. The core principle is to treat gloves as a disposable barrier, not a permanent shield.

• Best Practices:

  • Always inspect gloves for tears or punctures before use.

  • For extended operations or when preparing concentrated solutions, consider double-gloving (wearing two pairs of nitrile gloves). This provides an additional layer of protection and allows for the safe removal of the outer glove if contamination is suspected.

  • Remove and replace gloves immediately upon known contact with the chemical.[11]

  • Wash hands thoroughly with soap and water after removing gloves.[8]

Respiratory Protection: Mitigating Inhalation Risk

Engineering controls are the primary method for controlling airborne hazards.[13][15] Respiratory protection is a necessary supplement when these controls are not feasible or sufficient.

• When Required: A respirator is required if you are handling the powder outside of a certified chemical fume hood or a ventilated balance enclosure where dust can become airborne.[7][12]

• Type: A NIOSH-approved N95 or P2 disposable particulate respirator is appropriate for protection against dusts generated from this compound.

• Trustworthiness: Use of a respirator requires enrollment in your institution's respiratory protection program, which includes fit testing and training to ensure effectiveness.

Operational Plan: A Step-by-Step Handling Workflow

A standardized workflow minimizes variability and the potential for error. This protocol integrates engineering controls and PPE usage into a self-validating process.

Step-by-Step Protocol for Handling Solid Compound

• Preparation: Designate a specific work area, preferably within a chemical fume hood. Cover the work surface with disposable plastic-backed absorbent paper.[8] Assemble all necessary equipment (spatulas, weigh boats, containers, etc.) before retrieving the chemical.

• Don PPE: Put on all required PPE in the correct order: lab coat, safety glasses/goggles, and finally, gloves.

• Chemical Handling: Perform all manipulations that may generate dust, such as weighing and transferring the solid, inside a chemical fume hood or a ventilated balance enclosure. This engineering control is your primary means of preventing inhalation exposure.[13]

• Post-Handling: Securely cap the compound container. Wipe down the external surfaces of the container and any equipment used with a damp cloth before removing them from the hood.

• Doff PPE: Remove PPE in an order that prevents cross-contamination: remove gloves first, followed by the lab coat and eye protection.

• Hygiene: Immediately wash hands with soap and water.[8][12]

Workflow Visualization

The following diagram illustrates the logical flow for safely handling the impurity.

Caption: Standard workflow for handling rac-Lipoic Acid Impurity 1 (S-Oxide).

Emergency & Disposal Plans

Emergency Response Protocols

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[9] Remove contaminated clothing. If irritation persists, seek medical attention.[6]

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[10] Remove contact lenses if present and easy to do.[10] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[10]

Small Spill Response

This protocol applies to spills of less than 5 grams. For larger spills, evacuate the area and contact your institution's environmental health and safety (EHS) office.

Caption: Decision and action flow for a small chemical spill.

Disposal Plan

All waste materials must be treated as hazardous waste.

• Contaminated PPE and Materials: All gloves, bench paper, weigh boats, and cleaning materials that have come into contact with the compound must be collected in a designated, sealed, and labeled hazardous waste bag.

• Empty Containers: "Empty" containers that held the powder should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. The rinsed container can then be disposed of according to institutional policy.

• Bulk Chemical Waste: Unused or waste rac-Lipoic Acid Impurity 1 (S-Oxide) must be collected in a clearly labeled hazardous waste container. Do not mix with incompatible waste streams.

Consult your institution's EHS department for specific collection and disposal procedures, as regulations vary by location.[16]

References

• Wikipedia. (n.d.). Lipoic acid. Retrieved from [Link]

• Linus Pauling Institute, Oregon State University. (n.d.). Lipoic Acid. Retrieved from [Link]

• Nagata, N., et al. (n.d.). Chemical and biochemical properties of natural occurring novel antioxidant, lipoic acid.

• Chemos GmbH & Co. KG. (2019). Safety Data Sheet: R-Alpha Lipoic acid sodium. Retrieved from [Link]

• Environmental Health and Safety, University of Washington. (n.d.). Personal Protective Equipment Requirements for Laboratories. Retrieved from [Link]

• National Center for Biotechnology Information, PubChem. (n.d.). (S)-lipoic acid. Retrieved from [Link]

• Spectrum Pharmacy Products. (2022). Scientific Documentation - L1506, Alpha Lipoic Acid, USP Dietary Supplement. Retrieved from [Link]

• J-Stage. (n.d.). STUDIES ON THE OXIDATION PRODUCTS OF LIPOIC ACID. Retrieved from [Link]

• Lab Manager. (2009). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Retrieved from [Link]

• MDPI. (2025). Enhancing Chemical Laboratory Safety with Hazards Risks Mitigation and Strategic Actions. Retrieved from [Link]

• Indian Institute of Technology Indore. (n.d.). LABORATORY & CHEMICAL SAFETY GUIDELINES. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Chemical Hazards and Toxic Substances - Overview. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Working with Chemicals - Prudent Practices in the Laboratory. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Healthcare Personal Protective Technology Targets for 2020 to 2030. Retrieved from [Link]

• University of North Carolina at Chapel Hill. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Lipoic acid, reduced. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Chemical Hazards and Toxic Substances - Controlling Exposure. Retrieved from [Link]

• Office of Research Services, National Institutes of Health. (n.d.). Safetycasts in a Minute Personal Protective Equipment: Your Personal Barrier to Laboratory Exposure. Retrieved from [Link]

• DuraLabel. (2026). OSHA Rules for Chemical Hazards. Retrieved from [Link]

• King Saud University. (n.d.). Safety Guide in the laboratories, College of Science. Retrieved from [Link]

• Pharmaffiliates. (n.d.). lipoic acid and its Impurities. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Chemical Hazards.pdf. Retrieved from [Link]

• Guangzhou Dreampharm Biotechnology Co., Ltd. (n.d.). rac-Lipoic Acid Impurity 1 (S-Oxide). Retrieved from [Link]

• Justia. (2025). OSHA Handbook for Small Businesses Hazardous Chemical Exposure. Retrieved from [Link]

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